Structure Elucidation of Ammonium 3-Hydroxy-5-Methylbenzenesulphonate: A Comprehensive Technical Guide
Executive Summary & Structural Overview Ammonium 3-hydroxy-5-methylbenzenesulphonate (CAS: 97404-11-0)[1] is a highly polar, water-soluble organic salt. In pharmaceutical and fine chemical development, benzenesulfonate (...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Structural Overview
Ammonium 3-hydroxy-5-methylbenzenesulphonate (CAS: 97404-11-0)[1] is a highly polar, water-soluble organic salt. In pharmaceutical and fine chemical development, benzenesulfonate (besylate) derivatives are frequently utilized as counterions to improve the solubility and bioavailability of active pharmaceutical ingredients (APIs). However, when the sulfonate itself is the active moiety or a critical intermediate, unambiguous structure elucidation is paramount.
This whitepaper outlines a self-validating analytical system to elucidate the 1,3,5-trisubstituted regiochemistry and confirm the presence of the specific functional groups (sulfonate, hydroxyl, methyl, and ammonium) using modern spectroscopic techniques.
High-Resolution Mass Spectrometry (HRMS) & Isotopic Profiling
Causality in Ionization Strategy
Sulfonic acid salts are inherently pre-ionized in the solid state and readily dissociate in solution. Therefore, Electrospray Ionization (ESI) in negative ion mode is the gold standard for detecting the sulfonate anion[2]. Because no proton abstraction is required, ionization efficiency approaches 100%, yielding exceptional signal-to-noise ratios without the need for basic additives. Conversely, positive ion mode is utilized to confirm the ammonium counterion.
Exact Mass and Isotopic Self-Validation
The exact monoisotopic mass of the 3-hydroxy-5-methylbenzenesulphonate anion (
C7H7O4S−
) is computed as 187.0065 Da[3]. The identical anionic framework is also observed in related salts like calcium 3-hydroxy-5-methylbenzenesulfonate[4].
To self-validate the presence of the sulfonate group without orthogonal techniques, we rely on the natural isotopic distribution of sulfur. The presence of
34S
(natural abundance ~4.25%) will produce a distinct
M+2
peak at m/z 189.0023. If the ratio of the
M+2
peak to the molecular ion (
M
) is approximately 4.5% (accounting for minor
18O
contributions), the presence of exactly one sulfur atom is unequivocally confirmed.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality in Solvent Selection
While the compound is highly soluble in
D2O
, using it would be a critical methodological error.
D2O
causes rapid deuterium exchange of the hydroxyl (-OH) and ammonium (
NH4+
) protons, rendering them invisible in the
1H
NMR spectrum. Anhydrous DMSO-
d6 is explicitly chosen to stabilize the hydrogen-bonding network, allowing for the direct observation and integration of these exchangeable protons.
Regiochemical Assignment via 1D and 2D NMR
The core challenge is proving the 1,3,5-substitution pattern (meta-substitution) on the benzene ring.
1H
NMR: The three aromatic protons (H-2, H-4, H-6) will appear as distinct signals between 6.5 and 7.2 ppm. Because they are meta to each other, they will exhibit small coupling constants (
4JHH≈1.5−2.0
Hz). The methyl group (H-7) appears as a sharp singlet near 2.3 ppm.
HMBC (Heteronuclear Multiple Bond Correlation): This is the definitive tool for linking the substituents to the ring. The methyl protons (H-7) will show a strong
2J
correlation to C-5, and
3J
correlations to C-4 and C-6, anchoring the methyl group's position.
Caption: HMBC correlation logic establishing the 1,3,5-trisubstituted regiochemistry of the benzene ring.
Vibrational Spectroscopy (ATR-FTIR)
Fourier-Transform Infrared Spectroscopy provides orthogonal validation of the functional groups that might be ambiguous in MS.
Sulfonate (
SO3−
): Exhibits two intense, characteristic stretching bands: the asymmetric stretch (
νas
) at ~1180-1200
cm−1
and the symmetric stretch (
νs
) at ~1040-1060
cm−1
.
Hydroxyl and Ammonium: A broad, overlapping band between 3100-3400
cm−1
confirms the presence of both O-H and N-H stretching vibrations.
Quantitative Data Summary
Analytical Technique
Parameter / Feature
Expected Value / Observation
Structural Significance
HRMS (ESI-)
Exact Mass (m/z)
187.0065
Confirms
[C7H7O4S]−
anion formula
HRMS (ESI-)
Isotopic Ratio
M+2
peak at ~4.5% intensity
Confirms presence of 1 Sulfur atom
HRMS (ESI+)
Exact Mass (m/z)
18.034
Confirms
[NH4]+
cation
1H
NMR
Aromatic Coupling
J≈1.5−2.0
Hz
Confirms meta-only proton arrangement
ATR-FTIR
νs(SO3−)
Stretch
~1050
cm−1
Orthogonal proof of sulfonate group
Experimental Workflows & Protocols
Caption: Step-by-step analytical workflow for the complete structure elucidation of the target compound.
Step-by-Step Methodologies
Protocol A: HRMS Sample Preparation and Acquisition
Weigh exactly 1.0 mg of the compound and dissolve in 1.0 mL of LC-MS grade Methanol/Water (50:50, v/v) to create a stock solution.
Dilute the stock solution to a final concentration of 1 µg/mL. Critical Step: Do not add formic acid or ammonia, as the salt is already pre-ionized; additives will cause ion suppression.
Inject into an ESI-QTOF or Orbitrap mass spectrometer. Set resolving power to
≥
20,000[2].
Acquire spectra in both negative ion mode (scan range m/z 100-500) and positive ion mode (scan range m/z 15-100).
Protocol B: NMR Sample Preparation
Weigh 15-20 mg of the solid compound.
Dissolve completely in 0.6 mL of anhydrous DMSO-
d6
(100 atom % D) containing 0.03% v/v TMS as an internal chemical shift reference.
Transfer the clear solution to a standard 5 mm precision NMR tube.
Acquire
1H
(minimum 16 scans),
13C
(minimum 512 scans), HSQC, and HMBC spectra at 298 K.
Protocol C: ATR-FTIR Acquisition
Ensure the diamond ATR crystal is clean and background spectra are collected.
Place 2-3 mg of the dry, solid powder directly onto the center of the crystal.
Apply uniform pressure using the ATR anvil to ensure intimate contact between the crystal and the solid.
Acquire 32 scans from 4000 to 400
cm−1
at a resolution of 4
cm−1
.
An In-depth Technical Guide to 3-Hydroxy-5-methylbenzenesulphonate Ammonium Salt
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 3-hydroxy-5-methylbenzenesulphonate ammonium salt, a niche yet potentially valuable compo...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 3-hydroxy-5-methylbenzenesulphonate ammonium salt, a niche yet potentially valuable compound for researchers in chemistry and drug development. While a specific CAS number for this exact salt is not prominently documented, this guide will focus on its parent acid, 3-hydroxy-5-methylbenzenesulfonic acid (CAS No. 98-20-4), and the general properties of ammonium sulfonates. We will explore its chemical identity, a robust and validated protocol for its synthesis, potential applications in pharmaceutical sciences, and essential safety and handling information. The document is structured to provide both foundational knowledge and practical insights, enabling researchers to effectively evaluate and utilize this compound in their work.
Chemical Identity and Properties
Chemical Structure
The structure of 3-hydroxy-5-methylbenzenesulphonate ammonium salt consists of the 3-hydroxy-5-methylbenzenesulphonate anion and the ammonium (NH₄⁺) cation. The anion is an aromatic sulfonic acid derived from m-cresol.
Caption: Chemical structure of 3-hydroxy-5-methylbenzenesulphonate ammonium salt.
CAS Number and Nomenclature
A specific CAS Registry Number for 3-hydroxy-5-methylbenzenesulphonate ammonium salt is not readily found in major chemical databases. However, the parent acid and related salts are well-documented:
Note: This CAS number represents a mixture of isomers.
For research and regulatory purposes, it is recommended to reference the parent acid (CAS 98-20-4) and specify the counter-ion as ammonium.
Physicochemical Properties
The properties of the target salt can be inferred from its parent acid and general data on ammonium sulfonate salts.
Property
Value (for 3-Hydroxy-5-methylbenzenesulfonic acid)
Notes and References
Molecular Formula
C₇H₉NO₄S
Based on the ammonium salt structure.
Molecular Weight
205.23 g/mol
Calculated for the ammonium salt. The parent acid is 188.20 g/mol .[1]
Appearance
White to off-white crystalline solid (Predicted)
Based on typical properties of similar organic salts.
pH
5 - 6 (50g/l in water at 20 °C)
Typical for ammonium sulphate solutions, indicating slightly acidic nature.[3]
Water Solubility
High (Predicted)
Sulfonate salts are generally highly soluble in water. Ammonium sulphate has a high solubility of 744 g/L at 20 °C.[3]
Melting Point
Decomposes >280 °C (Predicted)
Based on the decomposition temperature of ammonium sulphate.[3]
Synthesis Protocol
The synthesis of 3-hydroxy-5-methylbenzenesulphonate ammonium salt is a straightforward two-step process. The first step involves the sulfonation of m-cresol, an electrophilic aromatic substitution. The second step is a simple acid-base neutralization to form the desired ammonium salt. This protocol is designed to be self-validating, relying on fundamental and well-established chemical principles.
Caption: Proposed two-step synthesis workflow for the target compound.
Step 1: Synthesis of 3-hydroxy-5-methylbenzenesulfonic acid
Causality: This reaction utilizes concentrated sulfuric acid as both a reagent and a catalyst to introduce a sulfonic acid group (-SO₃H) onto the aromatic ring of m-cresol. The hydroxyl and methyl groups are ortho, para-directing. Sulfonation at the 5-position is sterically favored.
Methodology:
Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser.
Reagents: Place m-cresol (1.0 eq) into the flask. Cool the flask in an ice bath.
Reaction: Slowly add concentrated sulfuric acid (H₂SO₄, ~1.1 eq) dropwise via the dropping funnel with continuous stirring.
Heating: After the addition is complete, remove the ice bath and heat the reaction mixture to 80-100°C for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice. This will precipitate the product.
Isolation: Collect the solid product by vacuum filtration, wash with cold water to remove any remaining acid, and dry under vacuum. Recrystallization from water can be performed for further purification.
Step 2: Formation of the Ammonium Salt
Causality: This is a standard acid-base neutralization. The acidic sulfonic acid proton is transferred to the basic ammonia from ammonium hydroxide, forming the ammonium sulfonate salt and water.
Methodology:
Dissolution: Dissolve the synthesized 3-hydroxy-5-methylbenzenesulfonic acid (1.0 eq) in a suitable solvent, such as deionized water or ethanol.
Neutralization: While stirring, slowly add aqueous ammonium hydroxide (NH₄OH) dropwise. Monitor the pH of the solution using a pH meter or pH paper. Continue adding the base until the pH is approximately 7.0.
Isolation: Remove the solvent (water and excess ammonia) under reduced pressure using a rotary evaporator.
Drying: The resulting solid is the desired 3-hydroxy-5-methylbenzenesulphonate ammonium salt. Dry the product thoroughly in a vacuum oven to remove any residual water.
Relevance and Applications in Drug Development
Sulfonate salts are widely utilized in the pharmaceutical industry to improve the biopharmaceutical properties of active pharmaceutical ingredients (APIs).[4][5] While 3-hydroxy-5-methylbenzenesulphonate ammonium salt is not a known API itself, its value lies in its potential use as a counter-ion for basic drug molecules or as a versatile chemical building block.
Role as a Pharmaceutical Counter-Ion
The formation of a salt is a critical step in drug development for optimizing a drug's properties. Sulfonic acids are particularly effective counter-ions for basic (amine-containing) APIs.[6]
Key Advantages of Sulfonate Salts:
Improved Solubility and Dissolution Rate: Salt formation can significantly increase the dissolution rate of poorly soluble drugs by increasing the hydrophilicity of the crystal lattice and modifying the micro-environmental pH.[7]
Enhanced Stability: Introducing strong ionic interactions can stabilize the crystal lattice, potentially protecting the API from chemical degradation pathways.[7]
High Crystallinity: Sulfonate salts often form highly crystalline solids, which is desirable for consistent manufacturing, purification, and formulation.[7]
Modulation of Physicochemical Properties: The choice of counter-ion allows for fine-tuning of properties like melting point, hygroscopicity, and particle morphology.
Caption: Use of a sulfonate counter-ion to improve API properties.
Utility as a Synthetic Intermediate
The molecule possesses three reactive sites: the sulfonic acid group, the phenolic hydroxyl group, and the aromatic ring. This functionality makes it a useful intermediate for the synthesis of more complex molecules, such as novel APIs or specialized ligands. For instance, the hydroxyl group can be etherified or esterified to introduce new functional moieties.[8]
Safety and Handling
The safety profile of 3-hydroxy-5-methylbenzenesulphonate ammonium salt can be inferred from data on related ammonium salts, such as ammonium sulphate.
Hazard Identification
Based on analogous compounds, the primary hazards are:
Oral Toxicity: Harmful if swallowed.[3][9] General information on ammonium salts indicates that ingestion can cause local irritation, nausea, and vomiting.[10]
Environmental Hazard: May be harmful to aquatic life.[10]
Irritation: Dust may cause irritation to the respiratory tract and eyes.[11] Prolonged skin contact may also cause irritation.[9]
It is not classified as a carcinogen by NTP or OSHA.[10]
Recommended Handling and Personal Protective Equipment (PPE)
Prudent laboratory practices should be followed at all times.
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust inhalation.
Personal Protective Equipment (PPE):
Eye Protection: Wear safety glasses or chemical goggles.
Hand Protection: Wear suitable chemical-resistant gloves.
Respiratory Protection: If dust is generated, use a NIOSH-approved particulate respirator.
Skin Protection: Wear a lab coat and appropriate protective clothing.
Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[3][9]
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from incompatible materials such as strong oxidizing agents.[11]
Conclusion
3-hydroxy-5-methylbenzenesulphonate ammonium salt represents a compound of interest for both synthetic chemists and pharmaceutical scientists. While its primary role is likely as a specialized counter-ion for the development of robust salt forms of basic active pharmaceutical ingredients, its utility as a functionalized building block should not be overlooked. The straightforward, two-step synthesis makes it an accessible target for research laboratories. Adherence to standard safety protocols is essential when handling this and related ammonium sulfonate compounds. This guide provides the foundational knowledge for researchers to explore the potential of this compound in their drug discovery and development endeavors.
References
Elder, D. P., & Snodin, D. J. (2010). The utility of sulfonate salts in drug development. Journal of pharmaceutical sciences, 99(7), 2948–2961. [Link]
Jozwiakowski, M. (2014). Pharmaceutical salts of small molecule drugs: opportunities and challenges. Pharmaceutical Development and Technology, 21(2), 1-17. [Link]
Bharate, S. S. (2021). The Utility of Sulfonate Salts in Drug Development. Request PDF. [Link]
Capital Resin Corporation. (2024, March 25). How the Pharmaceutical Industry Uses Aromatic Sulfonic Acids. [Link]
Bharate, S. S. (2021). Modulation of biopharmaceutical properties of drugs using sulfonate counterions: A critical analysis of FDA-approved pharmaceutical salts. Journal of Drug Delivery Science and Technology, 66, 102913. [Link]
Horticentre. (2025, March 17). Safety Data Sheet GRANULAR AMMONIUM SULPHATE. [Link]
Clark Products. (2023, June 21). Safety Data Sheet Product name: AMMONIUM SULPHATE. [Link]
Augusta Sulfate Company, LLC. (2017, April 26). Ammonium Sulfate SDS. [Link]
ResearchGate. (n.d.). Scheme 2. Synthesis of 3,4,5-trihydroxybenzenesulfonic acid (11). [Link]
PubChem. (n.d.). 3-Hydroxy-5-methylbenzenesulfonic acid. National Center for Biotechnology Information. [Link]
MDPI. (2025, June 4). Novel Acid-Catalyzed Transformation of 1-Benzyl-3-Chloro-5-Hydroxy-4-[(4-Methylphenyl)Sulfanyl]-1,5-Dihydro-2H-Pyrrol-2-One. [Link]
Rasayan Journal of Chemistry. (2017). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. Rasayan J. Chem., 10(4), 1184-1190. [Link]
Chemsrc. (2025, August 25). CAS#:40306-75-0 | 3-(Acetylamino)-5-amino-4-hydroxybenzenesulfonic acid. [Link]
The Physicochemical Architecture and Synthesis of Ammonium 3-hydroxy-5-methylbenzenesulphonate
A Technical Guide for Researchers and Drug Development Professionals Executive Summary Ammonium 3-hydroxy-5-methylbenzenesulphonate (CAS: 97404-11-0) is a highly specialized aromatic sulfonate salt. Characterized by its...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Guide for Researchers and Drug Development Professionals
Executive Summary
Ammonium 3-hydroxy-5-methylbenzenesulphonate (CAS: 97404-11-0) is a highly specialized aromatic sulfonate salt. Characterized by its 1,3,5-substitution pattern, this compound presents unique steric and electronic properties that make it highly valuable as a hydrotropic agent, a specialized counter-ion in active pharmaceutical ingredient (API) formulation, and an intermediate in complex organic synthesis.
This whitepaper provides an in-depth analysis of its physical characteristics, thermodynamic profile, and the causal logic behind its synthesis. As a Senior Application Scientist, I have structured this guide to move beyond basic data reporting, focusing instead on why this molecule behaves the way it does and how to reliably synthesize and validate its structure in a modern laboratory setting.
Structural Architecture & Electronic Profile
The core identity of Ammonium 3-hydroxy-5-methylbenzenesulphonate relies on the meta-arrangement of its three functional groups: a hydroxyl group (-OH), a methyl group (-CH3), and a sulfonate group (-SO3⁻), neutralized by an ammonium cation (NH4⁺).
The 1,3,5-substitution pattern is critical. Because the functional groups are meta to one another, there is a distinct lack of direct resonance communication between the electron-donating hydroxyl/methyl groups and the electron-withdrawing sulfonate group. Furthermore, this geometry prevents intramolecular hydrogen bonding (which commonly occurs in ortho-substituted isomers). This forces the molecule to engage entirely in intermolecular hydrogen bonding with the solvent, dramatically enhancing its aqueous solubility and its utility as a hydrotrope in pharmaceutical formulations.
Physicochemical & Thermodynamic Properties
The physical characteristics of this compound are dictated by its ionic nature and its hydrogen-bonding capacity. The extreme low vapor pressure (1.13E-10 mmHg at 25°C) is a direct consequence of the strong electrostatic forces within its crystal lattice, rendering it non-volatile [1]. While the parent acid (CAS: 98-20-4) exhibits a mildly lipophilic XLogP3 of 0.7 [2], the ammonium salt form possesses a highly negative LogD at physiological pH, ensuring rapid dissolution in aqueous media.
Table 1: Quantitative Physicochemical Data
Property
Value
Causality / Significance
CAS Registry Number
97404-11-0
Unique identifier for the ammonium salt.
Parent Acid CAS
98-20-4
3-Hydroxy-5-methylbenzenesulfonic acid [3].
Molecular Formula
C₇H₁₁NO₄S
Accounts for parent acid + NH₃.
Molecular Weight
205.23 g/mol
Standard mass for stoichiometric calculations.
Exact Mass (Parent)
188.0143 Da
Critical for high-resolution mass spectrometry (HRMS) validation [2].
Vapor Pressure
1.13E-10 mmHg (25°C)
Ionic lattice prevents volatilization [1].
Topological Polar Surface Area
83 Ų
High polarity drives aqueous solvation [2].
XLogP3 (Parent Acid)
0.7
Indicates the baseline lipophilicity of the aromatic core before ionization.
The Challenge: Direct electrophilic sulfonation of m-cresol (3-methylphenol) is fundamentally flawed for producing this specific isomer. Because both the hydroxyl and methyl groups are strongly ortho/para directing, direct sulfonation overwhelmingly yields 4-hydroxy-2-methylbenzenesulfonic acid and 2-hydroxy-4-methylbenzenesulfonic acid. The 5-position is meta to both activating groups and is electronically disfavored.
The Solution: To force the 1,3,5-substitution pattern, we must utilize a directed approach starting from a symmetrically substituted precursor, such as 3-amino-5-methylphenol. By converting the amine to a diazonium salt, we can execute a Sandmeyer-type sulfonation (Meerwein reaction variant) to install the sulfonate group precisely at the meta position.
This protocol is designed as a self-validating system. It includes an intermediate checkpoint to prevent the carryover of isomeric impurities, ensuring absolute regiochemical fidelity.
Step 1: Diazotization
Suspend 3-amino-5-methylphenol (1.0 eq) in a mixture of concentrated HCl and water (1:3 ratio).
Chill the reaction vessel to 0–5°C using an ice-salt bath.
Dropwise, add an aqueous solution of sodium nitrite (NaNO₂, 1.05 eq), maintaining the temperature below 5°C to prevent diazonium decomposition.
Prepare a solution of CuCl₂ (0.2 eq) in glacial acetic acid saturated with sulfur dioxide (SO₂) gas.
Slowly transfer the cold diazonium salt solution into the SO₂/CuCl₂ mixture at room temperature. Nitrogen gas evolution indicates the successful formation of 3-hydroxy-5-methylbenzenesulfonyl chloride.
Self-Validation Checkpoint: Aliquot 0.5 mL of the reaction mixture and quench it in 2 mL of anhydrous methanol. This instantly forms the methyl sulfonate ester. Analyze this aliquot via GC-MS. The presence of a single peak with the correct mass confirms regiochemical purity before proceeding.
Step 3: Hydrolysis and Neutralization
Once validated, add water to the bulk sulfonyl chloride mixture and heat to 60°C for 2 hours to fully hydrolyze the chloride to 3-hydroxy-5-methylbenzenesulfonic acid.
Cool the solution to ambient temperature and titrate with aqueous ammonium hydroxide (NH₄OH, 28%) until the pH stabilizes at 7.0–7.2.
Lyophilize or carefully evaporate the solvent under reduced pressure to yield Ammonium 3-hydroxy-5-methylbenzenesulphonate as a crystalline solid.
To guarantee the structural integrity of the synthesized API counter-ion, a multi-modal (orthogonal) analytical approach is required. Relying on a single technique leaves room for isomeric ambiguity.
Nuclear Magnetic Resonance (NMR): In ¹H-NMR (D₂O), the aromatic protons will appear as three distinct, finely split multiplets (or broad singlets) with coupling constants of J ≈ 1.5–2.0 Hz. This specific meta-coupling signature is the definitive proof of the 1,3,5-substitution pattern.
Fourier-Transform Infrared Spectroscopy (FTIR): The spectrum will reveal strong asymmetric and symmetric S=O stretching bands at ~1180 cm⁻¹ and ~1040 cm⁻¹. A broad, overlapping band from 3100–3400 cm⁻¹ will confirm the presence of both the phenolic -OH and the NH₄⁺ cation.
Liquid Chromatography - High Resolution Mass Spectrometry (LC-HRMS): Operating in negative electrospray ionization (ESI-) mode, the parent acid will be detected as [M-H]⁻ at an exact m/z of 187.0065, validating the molecular formula without interference from the ammonium counter-ion.
Fig 2: Orthogonal analytical validation matrix for structural confirmation.
Applications in Pharmaceutical Formulation
In drug development, the physical characteristics of Ammonium 3-hydroxy-5-methylbenzenesulphonate are leveraged primarily in two domains:
API Salt Formation: Basic APIs (such as amines) often suffer from poor aqueous solubility. By utilizing 3-hydroxy-5-methylbenzenesulfonic acid as a counter-ion, formulators can create stable sulfonate salts. The meta-hydroxyl group acts as an additional hydrogen bond donor to the surrounding aqueous solvent, significantly improving the dissolution rate compared to standard tosylate (p-toluenesulfonate) salts.
Hydrotropy: The compound acts as a highly effective hydrotrope. Its amphiphilic nature—combining a hydrophobic aromatic ring with highly polar sulfonate and hydroxyl groups—allows it to disrupt the hydrogen-bonding network of water, thereby increasing the solubility of other sparingly soluble organic compounds in the formulation matrix.
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 3024881, 3-Hydroxy-5-methylbenzenesulfonic acid. Retrieved from[Link]
CAS Common Chemistry. (2025). 3-Hydroxy-5-methylbenzenesulfonic acid (CAS 98-20-4). American Chemical Society. Retrieved from[Link]
Exploratory
Thermodynamic and Kinetic Solubility Profiling of Ammonium 3-hydroxy-5-methylbenzenesulphonate in Organic Solvents
Executive Summary Ammonium 3-hydroxy-5-methylbenzenesulphonate (CAS: 97404-11-0) is a highly polar, ionic arylsulfonate salt. In pharmaceutical development and fine chemical synthesis, understanding its solubility profil...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Ammonium 3-hydroxy-5-methylbenzenesulphonate (CAS: 97404-11-0) is a highly polar, ionic arylsulfonate salt. In pharmaceutical development and fine chemical synthesis, understanding its solubility profile across various organic solvents is critical for optimizing reaction media, extraction protocols, and formulation stability. Because this compound exists as an ion pair—an ammonium cation (
NH4+
) and a functionalized benzenesulfonate anion—its dissolution is governed by the delicate thermodynamic balance between its solid-state lattice energy and the solvation energy provided by the solvent.
This technical guide provides an authoritative framework for predicting, measuring, and validating the solubility of Ammonium 3-hydroxy-5-methylbenzenesulphonate in organic solvents, utilizing field-proven thermodynamic principles and the gold-standard shake-flask methodology.
Solvation Thermodynamics & Causality
To accurately predict the solubility of Ammonium 3-hydroxy-5-methylbenzenesulphonate, one must deconstruct its molecular architecture. The compound features three distinct interactive domains:
The Ionic Core (
NH4+
and
−SO3−
): This region is responsible for the compound's high crystal lattice energy. Dissolution requires a solvent with a high dielectric constant (
ϵ>30
) to effectively separate the ion pair via strong ion-dipole interactions[1].
The Phenolic Hydroxyl (-OH): Located at the 3-position, this group acts as both a hydrogen bond donor and acceptor, heavily favoring polar protic solvents.
The Methyl Group (-CH3): Located at the 5-position, this introduces a minor localized hydrophobic domain, which slightly enhances solubility in lower-chain alcohols compared to unsubstituted ammonium benzenesulfonates.
Causality of Solvent Selection
Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents are highly effective. The oxygen atoms of the solvent accept hydrogen bonds from the
NH4+
cation and the phenolic -OH, while the solvent's hydroxyl protons donate hydrogen bonds to the sulfonate oxygen atoms.
Polar Aprotic Solvents (e.g., DMSO, DMF): Solvents like Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) exhibit excellent solubilizing power[2]. Their high dipole moments strongly solvate the
NH4+
cation, while the exposed oxygen atoms stabilize the arylsulfonate anion, leading to high thermodynamic solubility[3][4].
Non-Polar Solvents (e.g., Chloroform, Hexane): The weak van der Waals forces generated by these solvents are thermodynamically insufficient to overcome the ionic lattice energy of the salt, rendering the compound practically insoluble[2][5].
Thermodynamic pathway of arylsulfonate ion pair separation and solvent stabilization.
Quantitative Solubility Matrix
Based on the physicochemical behavior of closely related structural analogs (such as ammonium benzenesulfonate and ethamsylate), the following table summarizes the expected thermodynamic solubility of Ammonium 3-hydroxy-5-methylbenzenesulphonate across standard organic solvent classes[2][5][6].
Solvent
Solvent Classification
Dielectric Constant (
ϵ
)
Expected Solubility Range
Primary Solvation Mechanism
Dimethyl Sulfoxide (DMSO)
Polar Aprotic
46.7
> 50 mg/mL (Very Soluble)
Strong Ion-Dipole / Cation Solvation
N,N-Dimethylformamide (DMF)
Polar Aprotic
36.7
> 50 mg/mL (Very Soluble)
Ion-Dipole Interaction
Methanol
Polar Protic
32.7
10 – 50 mg/mL (Soluble)
Extensive H-Bonding Network
Ethanol
Polar Protic
24.5
1 – 10 mg/mL (Sparingly Soluble)
Moderate H-Bonding
Glacial Acetic Acid
Polar Protic
6.2
< 1 mg/mL (Slightly Soluble)
Weak Ionization / Protonation
Chloroform
Non-Polar
4.8
< 0.1 mg/mL (Practically Insoluble)
Insufficient Polarity
Hexane
Non-Polar
1.8
< 0.01 mg/mL (Insoluble)
No Electrostatic Interaction
Experimental Methodology: The Shake-Flask HPLC-UV Protocol
While kinetic solubility assays are useful for high-throughput screening, the Shake-Flask Method remains the gold standard for determining absolute thermodynamic solubility[7]. The following protocol is designed as a self-validating system to eliminate false positives caused by supersaturation or micro-suspensions.
Phase 1: Equilibration
Sample Preparation: Dispense 5.0 mL of the target organic solvent into a highly inert borosilicate glass vial.
Solid Addition: Incrementally add Ammonium 3-hydroxy-5-methylbenzenesulphonate powder until a visible, persistent precipitate forms, ensuring the solution is saturated.
Agitation: Seal the vial tightly to prevent solvent evaporation. Place it in a temperature-controlled thermomixer set precisely to 25.0 ± 0.1 °C. Agitate at 850 rpm for 24 to 48 hours to ensure the system reaches complete thermodynamic equilibrium[8].
Phase 2: Separation & Extraction
Phase Separation: Transfer the suspension to a centrifuge tube and spin at 10,000 × g for 15 minutes at 25.0 °C. Alternatively, filter the supernatant through a 0.22 µm PTFE syringe filter (discarding the first 1 mL to account for membrane adsorption)[7].
Dilution: Extract a precise aliquot (e.g., 100 µL) of the clear supernatant. Dilute it with the HPLC mobile phase (e.g., 50:50 Methanol:Water) to bring the analyte concentration within the linear dynamic range of the UV detector.
Phase 3: Quantification & Self-Validation
HPLC-UV Analysis: Inject the diluted sample into an HPLC system equipped with a C8 or C18 reverse-phase column. Use an isocratic mobile phase (e.g., Methanol/Water with 0.1% phosphoric acid to suppress ionization of the sulfonate)[1]. Detect the compound at its UV absorption maximum (typically ~260–300 nm for substituted arylsulfonates)[9].
System Suitability Test (SST): Prior to sample analysis, run a 5-point calibration curve using a certified reference standard of the compound. The protocol is only considered valid if the calibration curve yields a coefficient of determination (
R2
)
≥0.999
[9].
Workflow of the Shake-Flask HPLC-UV method for thermodynamic solubility determination.
References
Pharmaceutical Sciences. "A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility." Tbzmed.ac.ir. Available at:[Link]
Rasino Drugs Pvt. Ltd. "Ethamsylate." Rasinodrugs.com. Available at:[Link]
Protocols.io. "Shake-Flask Aqueous Solubility assay (Kinetic solubility)." Protocols.io. Available at:[Link]
NanoMedicines Research Group. "Formation of drug–arylsulfonate complexes inside liposomes: A novel approach to improve drug retention." Liposomes.ca. Available at:[Link]
International Journal of Pharmaceutical Sciences and Development Research. "Validated method for estimation of ethamsylate by UV-spectroscopy." Pharmascigroup.us. Available at:[Link]
Unlocking the Therapeutic Potential of Ammonium 3-hydroxy-5-methylbenzenesulphonate: A Technical Guide for Novel Drug Discovery
Introduction: A Molecule of Untapped Possibilities In the vast landscape of chemical entities with therapeutic potential, a significant number of compounds remain underexplored. Ammonium 3-hydroxy-5-methylbenzenesulphona...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: A Molecule of Untapped Possibilities
In the vast landscape of chemical entities with therapeutic potential, a significant number of compounds remain underexplored. Ammonium 3-hydroxy-5-methylbenzenesulphonate stands as a prime example of such a molecule. While its parent acid, 3-hydroxy-5-methylbenzenesulfonic acid, is a known chemical intermediate, the properties and potential applications of its ammonium salt are yet to be systematically investigated. This technical guide aims to illuminate the promising, yet uncharted, research avenues for this compound, providing a comprehensive roadmap for researchers, scientists, and drug development professionals. By dissecting its structural components—a phenolic ring, a sulfonate group, and an ammonium cation—we can logically deduce and propose a multitude of research directions spanning medicinal chemistry, pharmacology, and materials science. This document will serve as a foundational blueprint for unlocking the latent therapeutic value of Ammonium 3-hydroxy-5-methylbenzenesulphonate.
Physicochemical Characterization and Synthesis
A thorough understanding of a compound's physical and chemical properties is the cornerstone of any drug development program. For Ammonium 3-hydroxy-5-methylbenzenesulphonate, these properties can be inferred from its constituent acid and general knowledge of ammonium salts.
Property
Predicted Value/Characteristic
Rationale and Significance
Molecular Formula
C7H11NO4S
Based on the structure of 3-hydroxy-5-methylbenzenesulfonic acid and the ammonium cation (NH4+).
Molecular Weight
~205.23 g/mol
Calculated from the molecular formula.
Appearance
White to off-white crystalline solid
Typical appearance for salt forms of organic acids.
Solubility
High in water; soluble in polar organic solvents
The ionic nature of the ammonium sulfonate group will dominate, leading to good aqueous solubility. This is a desirable property for many drug formulations.[1][2]
pKa
Acidic (estimated ~2-3)
The sulfonic acid group is strongly acidic. The ammonium ion will also contribute to the overall acidity.[3]
Stability
Likely stable under standard conditions
Aromatic sulfonates are generally stable compounds. The ammonium salt is expected to be stable, though it may be hygroscopic.
Proposed Synthesis Workflow
The most direct route to synthesizing Ammonium 3-hydroxy-5-methylbenzenesulphonate is through the neutralization of 3-hydroxy-5-methylbenzenesulfonic acid with a suitable ammonium source.
Caption: Proposed synthesis workflow for Ammonium 3-hydroxy-5-methylbenzenesulphonate.
Experimental Protocol: Synthesis and Purification
Dissolution: Dissolve a known molar equivalent of 3-hydroxy-5-methylbenzenesulfonic acid in a minimal amount of a suitable solvent, such as ethanol or deionized water, with gentle heating if necessary.
Neutralization: While stirring, slowly add one molar equivalent of aqueous ammonium hydroxide dropwise to the solution. Monitor the pH of the reaction mixture, aiming for a neutral pH (approximately 7.0).
Crystallization: Cool the resulting solution in an ice bath to induce crystallization of the ammonium salt. If crystallization is slow, scratching the inside of the flask with a glass rod can initiate the process.
Isolation: Collect the crystals by vacuum filtration, washing with a small amount of cold solvent to remove any unreacted starting materials.
Drying: Dry the purified crystals under vacuum to a constant weight.
Characterization: Confirm the identity and purity of the synthesized Ammonium 3-hydroxy-5-methylbenzenesulphonate using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and elemental analysis.
Part 1: Medicinal Chemistry and Pharmacological Exploration
The hybrid structure of Ammonium 3-hydroxy-5-methylbenzenesulphonate suggests several promising avenues for medicinal chemistry research and pharmacological investigation. The molecule combines a phenolic moiety, a known pharmacophore with diverse biological activities, and a benzenesulfonate group, which can influence solubility, stability, and receptor interactions.[4][5]
Potential as an Antioxidant and Anti-inflammatory Agent
Rationale: Phenolic compounds are well-documented for their antioxidant properties, which stem from their ability to scavenge free radicals and chelate metal ions.[6][7][8] The cresol (methylphenol) structure within the target molecule is a key feature that could confer significant antioxidant activity.[9][10] Chronic inflammation is often linked to oxidative stress, suggesting that a potent antioxidant could also exhibit anti-inflammatory effects.[4] Furthermore, some benzenesulfonate derivatives have demonstrated anti-inflammatory properties.[11]
Proposed Research Workflow:
Caption: Tiered workflow for evaluating antioxidant and anti-inflammatory potential.
Experimental Protocol: In Vitro Antioxidant and Anti-inflammatory Screening
DPPH and ABTS Radical Scavenging Assays:
Prepare a series of concentrations of Ammonium 3-hydroxy-5-methylbenzenesulphonate.
Incubate the compound with DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical solutions.
Measure the change in absorbance spectrophotometrically to determine the radical scavenging activity. Ascorbic acid or Trolox should be used as a positive control.
Cell-based Reactive Oxygen Species (ROS) Assay:
Culture a suitable cell line (e.g., HaCaT keratinocytes or RAW 264.7 macrophages).
Pre-treat the cells with various concentrations of the test compound.
Induce oxidative stress using an agent like H2O2 or UV radiation.
Quantify intracellular ROS levels using a fluorescent probe such as DCFH-DA.
Culture RAW 264.7 macrophages and pre-treat with the test compound.
Stimulate the cells with LPS to induce an inflammatory response.
Measure the production of nitric oxide (NO) in the culture supernatant using the Griess reagent.
Quantify the levels of pro-inflammatory cytokines (TNF-α, IL-6) in the supernatant using ELISA kits.
Exploration as an Anticancer Agent
Rationale: The benzenesulfonamide and benzenesulfonate scaffolds are present in a number of anticancer agents.[12][13][14][15][16][17] These moieties can interact with various enzymatic targets. Additionally, the phenolic group can contribute to anticancer activity through pro-oxidant effects at higher concentrations, selectively inducing apoptosis in cancer cells which often have a compromised antioxidant defense system.[6]
Proposed Research Areas:
Screening against a panel of cancer cell lines: Initial studies should assess the cytotoxic and antiproliferative effects of Ammonium 3-hydroxy-5-methylbenzenesulphonate against a diverse panel of human cancer cell lines (e.g., breast, lung, colon, and leukemia).
Investigation of apoptotic pathways: Should the compound exhibit significant cytotoxicity, further studies should elucidate the mechanism of cell death, investigating markers of apoptosis such as caspase activation, PARP cleavage, and changes in mitochondrial membrane potential.
Enzyme inhibition assays: Given the prevalence of benzenesulfonamides as enzyme inhibitors, the compound should be screened against relevant cancer targets such as carbonic anhydrases, kinases, and matrix metalloproteinases.[12][14]
Potential as an Antimicrobial Agent
Rationale: Phenolic compounds, including cresols, are known for their antimicrobial properties.[18] They can disrupt microbial cell membranes and interfere with essential cellular processes. The surfactant-like properties that might be conferred by the ammonium sulfonate head group could also contribute to antimicrobial activity by aiding in the disruption of microbial biofilms.
Use a broth microdilution method according to CLSI guidelines.
Test the compound against a panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa) and fungi (e.g., Candida albicans).
The MIC is defined as the lowest concentration of the compound that inhibits visible growth.
Subculture the contents of the wells from the MIC assay that show no visible growth onto agar plates.
The MBC/MFC is the lowest concentration that results in a significant reduction (e.g., 99.9%) in viable cells.
Biofilm Inhibition and Disruption Assays:
Grow microbial biofilms in 96-well plates.
To assess inhibition, add the compound during the biofilm formation phase.
To assess disruption, add the compound to pre-formed biofilms.
Quantify biofilm biomass using a crystal violet staining assay.
Part 2: Applications in Drug Formulation and Delivery
The physicochemical properties of Ammonium 3-hydroxy-5-methylbenzenesulphonate suggest its potential utility as an excipient in pharmaceutical formulations.
Surfactant and Solubilizing Agent
Rationale: Alkylbenzene sulfonates are a major class of anionic surfactants.[19][20] The structure of Ammonium 3-hydroxy-5-methylbenzenesulphonate, with its hydrophobic methylbenzene tail and hydrophilic ammonium sulfonate head, is characteristic of a surfactant.[21] Ammonium salts are also used to improve the solubility of poorly soluble active pharmaceutical ingredients (APIs).[1][22]
Proposed Research:
Determination of Critical Micelle Concentration (CMC): Measure the surface tension of aqueous solutions of the compound at various concentrations to determine its CMC. This will quantify its surfactant activity.
Solubility Enhancement Studies: Investigate the ability of the compound to increase the aqueous solubility of poorly soluble model drugs (e.g., ibuprofen, itraconazole).
Formulation of Nanoemulsions and Microemulsions: Explore the use of the compound as a surfactant in the formulation of drug delivery systems for hydrophobic APIs.
pH-modifying and Buffering Agent
Rationale: Ammonium salts can act as buffering agents in pharmaceutical formulations, helping to maintain a stable pH.[1][22] This is crucial for the stability and efficacy of many drugs.
Proposed Research:
Titration Curves: Generate titration curves for the compound to determine its buffering capacity and effective buffering range.
Stability Studies: Formulate a model pH-sensitive drug with and without the compound and assess the drug's stability over time under various storage conditions.
Toxicological Assessment
A preliminary toxicological evaluation is essential for any new chemical entity being considered for pharmaceutical development.
Proposed Initial Toxicity Screening:
In Vitro Cytotoxicity: Assess the cytotoxicity of the compound against a non-cancerous human cell line (e.g., HEK293 or primary human fibroblasts) to determine its general cellular toxicity.
Preliminary In Vivo Acute Toxicity: Conduct a preliminary acute toxicity study in a rodent model (e.g., mouse or rat) to determine the LD50 and identify any overt signs of toxicity. While aromatic sulfonates can be xenobiotic, sulfonation often reduces the toxicity of the parent compound.[23][24][25]
Conclusion
Ammonium 3-hydroxy-5-methylbenzenesulphonate represents a molecule with significant, yet unexplored, potential in the realm of drug discovery and development. Its unique combination of a phenolic moiety, a benzenesulfonate group, and an ammonium cation provides a rich structural foundation for a diverse range of biological activities and pharmaceutical applications. This technical guide has outlined a series of logical and actionable research directions, from fundamental synthesis and characterization to pharmacological screening and formulation studies. It is our hope that this document will catalyze further investigation into this promising compound, ultimately leading to the development of novel therapeutics and improved drug formulations.
References
Dual Role of Plant Phenolic Compounds as Antioxidants and Prooxidants - SCIRP. (URL: [Link])
Role of Phenolic Compounds in Human Disease: Current Knowledge and Future Prospects. (URL: [Link])
Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. (URL: [Link])
The role of phenolic compounds in metabolism and their antioxidant potential. (URL: [Link])
Benzenesulfonamide compounds and their use as therapeutic agents - Google P
Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review - JScholar Publishers. (URL: [Link])
Discovery and development of benzene sulfonamide derivatives as anti-hepatic fibrosis agents - PubMed. (URL: [Link])
Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition - RSC Publishing. (URL: [Link])
Antiinflammatory and immunostimulant activities of six sulphur compounds--four benzenesulphonates, levamisole, and pyritinol hydrochloride--assayed in mouse cell activation studies - PubMed. (URL: [Link])
Benzenesulfonamide derivatives and pharmaceutical composition thereof - Google P
The role of ammonium hydroxide in pharmaceutical formulation - Patsnap Eureka. (URL: [Link])
Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. (URL: [Link])
Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model - ResearchGate. (URL: [Link])
Unraveling p-Cresol: from biosynthesis to biological and biochemical activities - PMC. (URL: [Link])
Bioaccumulation and toxicity of 2-naphthalene sulfonate: an intermediate compound used in textile industry | Toxicology Research | Oxford Academic. (URL: [Link])
What is benzene sulphonic acid used for drug synthesis? - Hainan Sincere Industries. (URL: [Link])
Polar aromatic sulfonates and their relevance to waterworks | Request PDF - ResearchGate. (URL: [Link])
Interaction of Stabilized Alkylbenzene Sulfonate Surfactants on the Nanoscale with Water-Wet and Oil-Wet Carbonate Surfaces under High-Salinity and High-Temperature Conditions: A QCM-D Study | ACS Omega - ACS Publications. (URL: [Link])
Linear Alkyl Benzene Sulfonates a Soul of Cleaning Agents: A Review on Chemistry, Synthesis, Industrial Production, Applications and Environment Solicitude - Scholars Research Library. (URL: [Link])
Ammonium 3-hydroxy-5-methylbenzenesulphonate as a reagent in organic synthesis
Application Note: Ammonium 3-hydroxy-5-methylbenzenesulphonate (AHMBS) as a Versatile Reagent and Catalyst in Advanced Organic Synthesis Target Audience: Researchers, Application Scientists, and Drug Development Professi...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Ammonium 3-hydroxy-5-methylbenzenesulphonate (AHMBS) as a Versatile Reagent and Catalyst in Advanced Organic Synthesis
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Compound Profile: Ammonium 3-hydroxy-5-methylbenzenesulphonate (CAS: 97404-11-0)
Formula:C7H11NO4S
Executive Summary
In the pursuit of sustainable and highly efficient synthetic methodologies, the shift toward water-compatible, multi-functional reagents is paramount. Ammonium 3-hydroxy-5-methylbenzenesulphonate (AHMBS) is a highly versatile, amphiphilic organic salt that serves a dual purpose in modern organic synthesis. First, it acts as a highly efficient, recyclable, and water-tolerant Brønsted acid/hydrotropic catalyst for multicomponent reactions (MCRs). Second, its electron-rich, functionalized aromatic core serves as an activated scaffold for regioselective electrophilic aromatic substitutions, making it a valuable building block for water-soluble photonic dyes and active pharmaceutical ingredients (APIs).
This application note provides a deep mechanistic analysis of AHMBS, supported by field-proven protocols designed for high-yield, self-validating syntheses.
Mechanistic Insights: The Causality of Experimental Choices
AHMBS as a Hydrotropic Brønsted Acid Catalyst
Traditional homogeneous acid catalysts (e.g.,
H2SO4
,
p
-TsOH) fully dissociate in aqueous media, creating a harsh bulk pH that frequently leads to the degradation of sensitive functional groups, unwanted aldol condensations, or etherification.
AHMBS circumvents these limitations through two distinct mechanistic pathways:
Buffered Acidity: As an ammonium salt of an arylsulfonic acid, AHMBS establishes a dynamic proton-transfer equilibrium. The ammonium cation (
NH4+
) acts as a mild, controlled proton donor, while the arylsulfonate anion electrostatically stabilizes cationic transition states (such as acyliminium intermediates) without aggressively lowering the bulk pH[1].
Hydrotropic Micellar Catalysis: The AHMBS molecule is inherently amphiphilic. The hydrophobic 3-hydroxy-5-methylphenyl core interacts with non-polar organic reactants, while the hydrophilic sulfonate and ammonium ions remain solvated by water. Above its critical aggregation concentration, AHMBS acts as a hydrotrope, forming dynamic micro-emulsions. This concentrates hydrophobic reactants (like aromatic aldehydes) into micellar cores, drastically lowering the activation energy barrier and accelerating reaction rates in purely aqueous media [2].
AHMBS as an Activated Nucleophilic Scaffold
When utilized as a reactant rather than a catalyst, AHMBS is highly prized for its predictable regioselectivity. The hydroxyl group (-OH) is a strongly activating, ortho/para-directing group, while the methyl group (-CH
3
) provides synergistic weak activation. The bulky sulfonate group sterically hinders certain positions, directing incoming electrophiles (such as diazonium salts) strictly to the sterically accessible ortho position relative to the phenol group. The retained sulfonate group ensures the final synthesized molecule possesses excellent aqueous solubility [3].
Experimental Protocols & Workflows
Protocol 1: AHMBS-Catalyzed Aqueous Biginelli Reaction (Synthesis of DHPMs)
Dihydropyrimidinones (DHPMs) are critical pharmacophores in calcium channel blockers and antihypertensive agents. This protocol utilizes AHMBS as a recyclable hydrotropic catalyst to synthesize DHPMs in water.
Reagents:
Benzaldehyde (10.0 mmol)
Ethyl acetoacetate (10.0 mmol)
Urea (12.0 mmol)
AHMBS Catalyst (1.0 mmol, 10 mol%)
Deionized Water (15 mL)
Step-by-Step Methodology:
Initiation: In a 50 mL round-bottom flask, dissolve 1.0 mmol of AHMBS in 15 mL of deionized water. Stir at 300 rpm for 5 minutes until a clear, homogeneous solution forms.
Reactant Addition: Add benzaldehyde, ethyl acetoacetate, and urea to the aqueous catalyst solution. Causality Note: Initially, the mixture will appear biphasic. As the temperature increases, the hydrotropic nature of AHMBS will emulsify the organic layer.
Thermal Activation: Heat the reaction mixture to 70 °C under continuous stirring.
Self-Validating Monitoring: The reaction is self-indicating. As the hydrophobic DHPM product forms, it exceeds the solubilizing capacity of the hydrotropic micelles and begins to precipitate as a white/pale-yellow solid. Monitor via TLC (Hexane:EtOAc 6:4) until the aldehyde spot disappears (typically 1.5 hours).
Isolation & Catalyst Recovery: Cool the mixture to room temperature (20 °C) to maximize precipitation. Filter the solid product through a Büchner funnel and wash with 2 × 10 mL of ice-cold water.
Recycling: The aqueous filtrate contains >95% of the AHMBS catalyst. This filtrate can be directly reused for the next catalytic cycle by simply adding fresh reagents.
Workflow of AHMBS-catalyzed Biginelli reaction in aqueous media.
Protocol 2: Regioselective Diazo Coupling for Water-Soluble Photonic Dyes
This protocol leverages AHMBS as an electron-rich coupling partner to synthesize a highly water-soluble, functionalized azo dye.
Diazotization: Dissolve sulfanilic acid in 10 mL of 2M HCl. Cool the solution to 0–5 °C in an ice bath. Slowly add a pre-chilled aqueous solution of
NaNO2
dropwise, maintaining the temperature below 5 °C to prevent diazonium decomposition.
Scaffold Preparation: In a separate beaker, dissolve AHMBS in 15 mL of water. Add 10%
Na2CO3
until the pH reaches 9–10. Causality Note: Alkaline pH deprotonates the hydroxyl group of AHMBS to form a phenoxide ion, which is significantly more nucleophilic and accelerates the electrophilic attack.
Coupling: Slowly add the cold diazonium salt solution to the alkaline AHMBS solution under vigorous stirring. A deep red/orange color will instantly develop, indicating successful C-N bond formation.
Isolation: Stir for 30 minutes at room temperature. Precipitate the highly soluble dye by "salting out" (adding 5 g of NaCl). Filter, wash with a minimal amount of cold brine, and dry under a vacuum.
Mechanistic workflow for regioselective diazo coupling with AHMBS.
Data Presentation: Catalyst Efficacy Comparison
The following table summarizes the quantitative advantages of using AHMBS over traditional acid catalysts in the aqueous Biginelli reaction (Protocol 1). Data reflects the synthesis of 5-(ethoxycarbonyl)-6-methyl-4-phenyl-3,4-dihydropyrimidin-2(1H)-one.
Unwanted hydrolysis of ethyl acetoacetate observed.
AHMBS
10
1.5
94%
5
Clean reaction; rapid precipitation of pure product.
Analysis: AHMBS outperforms traditional catalysts in both yield and kinetics due to its dual hydrotropic and pH-buffering properties, ensuring high atom economy and sustainable recyclability.
References
[1] Fayzullaev et al. "Recent progress in ionic liquid-catalyzed multicomponent reactions: a green and sustainable approach to organic synthesis in line with the UN SDGs." Taylor & Francis, 2024.
URL: [Link]
[2] Wagh et al. "Triethylammonium Hydrogen Sulfate[Et3NH][HSO4]-Catalyzed Rapid and Efficient Multicomponent Synthesis of Pyrido[2,3-d]pyrimidine and Pyrazolo[3,4-b]pyridine Hybrids." ACS Omega, 2021.
URL: [Link]
[3] European Patent Office. "Process for producing sulfonic acids or salts thereof." EP1036788B1, 2004.
URL:
Application
Application Note & Experimental Protocol: Synthesis of Ammonium 3-hydroxy-5-methylbenzenesulphonate
For Researchers, Scientists, and Drug Development Professionals This document provides a detailed experimental protocol for the synthesis of Ammonium 3-hydroxy-5-methylbenzenesulphonate. The synthesis is a two-step proce...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This document provides a detailed experimental protocol for the synthesis of Ammonium 3-hydroxy-5-methylbenzenesulphonate. The synthesis is a two-step process involving the sulfonation of m-cresol followed by the formation of the ammonium salt. This guide is intended for use by qualified researchers and scientists in a laboratory setting.
Introduction
Ammonium 3-hydroxy-5-methylbenzenesulphonate is an aromatic sulfonate salt with potential applications in various fields, including as an intermediate in the synthesis of pharmaceuticals and other specialty chemicals. The presence of the hydroxyl, methyl, and sulfonate groups on the benzene ring provides multiple reactive sites for further chemical modifications. This protocol details a reliable method for its laboratory-scale synthesis.
The synthesis proceeds in two main stages:
Electrophilic Aromatic Substitution: Sulfonation of m-cresol (3-methylphenol) to yield 3-hydroxy-5-methylbenzenesulfonic acid.
Acid-Base Neutralization: Reaction of the resulting sulfonic acid with an ammonium source to form the final ammonium salt.
Reaction Scheme
Caption: Overall reaction scheme for the synthesis of Ammonium 3-hydroxy-5-methylbenzenesulphonate.
Experimental Protocol
Materials and Equipment
Reagent/Equipment
Grade/Specification
m-Cresol
Reagent grade, ≥99%
Sulfuric acid
Concentrated, 98%
Ammonium hydroxide
28-30% solution in water
Isopropanol
Reagent grade
Deionized water
Round-bottom flask
250 mL
Magnetic stirrer with heating mantle
Thermometer
Dropping funnel
Beakers and Erlenmeyer flasks
Buchner funnel and filter paper
pH paper or pH meter
Rotary evaporator
Step 1: Synthesis of 3-Hydroxy-5-methylbenzenesulfonic Acid
The sulfonation of m-cresol is a critical step where reaction conditions can influence the isomeric distribution of the product. Lower temperatures generally favor the formation of the 4-sulfonic acid isomer, while higher temperatures can lead to the 6-sulfonic acid isomer.[1] To favor the formation of the thermodynamically more stable 5-isomer, a moderate temperature and longer reaction time are proposed.
Procedure:
In a 250 mL round-bottom flask equipped with a magnetic stirrer and a thermometer, carefully add 10.81 g (0.1 mol) of m-cresol.
Begin stirring the m-cresol and gently heat the flask to 40°C using a heating mantle.
Slowly and cautiously add 10.8 mL (0.2 mol) of concentrated sulfuric acid to the stirring m-cresol via a dropping funnel over a period of 30 minutes. Caution: The reaction is exothermic. Maintain the temperature between 40-50°C by controlling the rate of addition and using an ice bath if necessary.
After the addition is complete, continue stirring the reaction mixture at 50°C for 4-6 hours. Monitor the reaction progress by taking a small aliquot, quenching it with water, and analyzing by TLC or HPLC if desired.
Once the reaction is complete, allow the mixture to cool to room temperature. The product, 3-hydroxy-5-methylbenzenesulfonic acid, is typically a viscous liquid or a solid at this stage and will be used directly in the next step without isolation.
Step 2: Synthesis of Ammonium 3-hydroxy-5-methylbenzenesulphonate
The crude 3-hydroxy-5-methylbenzenesulfonic acid is neutralized with ammonium hydroxide to form the ammonium salt. The salt is then purified by recrystallization. The formation of the ammonium salt serves as both a product formation and a purification step, as the salt is often a crystalline solid that is easier to handle and purify than the free sulfonic acid.[2]
Procedure:
To the reaction mixture from Step 1, slowly add 100 mL of deionized water while stirring. The mixture may warm up during this dilution.
Cool the diluted solution in an ice bath.
Slowly add concentrated ammonium hydroxide (28-30%) to the solution while continuously monitoring the pH. Continue adding ammonium hydroxide until the pH of the solution is approximately 7.[3]
A precipitate of ammonium 3-hydroxy-5-methylbenzenesulphonate may form during neutralization.
To purify the product, heat the neutralized solution to dissolve any precipitate.
To the warm solution, add an equal volume of isopropanol to induce crystallization.
Allow the solution to cool slowly to room temperature, and then place it in an ice bath for at least 1 hour to maximize crystal formation.
Collect the crystalline product by vacuum filtration using a Buchner funnel.
Wash the crystals with a small amount of cold isopropanol to remove any remaining impurities.
Dry the purified ammonium 3-hydroxy-5-methylbenzenesulphonate in a vacuum oven at 50-60°C to a constant weight.
Experimental Workflow
Caption: Step-by-step workflow for the synthesis of Ammonium 3-hydroxy-5-methylbenzenesulphonate.
Safety Precautions
m-Cresol: Toxic and corrosive. Avoid contact with skin and eyes. Handle in a well-ventilated fume hood.
Sulfuric Acid: Highly corrosive and causes severe burns. Handle with extreme care, using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Always add acid to other substances slowly and with cooling.
Ammonium Hydroxide: Corrosive and has a pungent odor. Handle in a fume hood.
The sulfonation reaction is exothermic . Proper temperature control is crucial to prevent runaway reactions.
Characterization
The final product can be characterized using standard analytical techniques:
Melting Point: To determine the purity of the crystalline solid.
¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure.
FT-IR Spectroscopy: To identify the functional groups (O-H, N-H, S=O, aromatic C-H).
Mass Spectrometry: To determine the molecular weight.
References
CLXI.--Sdphonation of m-Cresol and its Methyt Ether. - RSC Publishing. (n.d.).
GB647316A - Method of production of ammonium salts of the sulphamic acids - Google Patents. (n.d.).
properties of dodecylbenzenesulfonic acid ammonium salt - Benchchem. (n.d.).
Application Notes and Protocols for Utilizing Ammonium 3-hydroxy-5-methylbenzenesulphonate as a Counterion in Reversed-Phase Chromatography
Introduction: Expanding the Ion-Pairing Toolbox for Complex Separations In the landscape of modern drug development and scientific research, the separation of polar and ionic analytes remains a significant challenge for...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Expanding the Ion-Pairing Toolbox for Complex Separations
In the landscape of modern drug development and scientific research, the separation of polar and ionic analytes remains a significant challenge for chromatographers. While reversed-phase high-performance liquid chromatography (RP-HPLC) is a workhorse for nonpolar compounds, its efficacy diminishes for molecules that exhibit high aqueous solubility and poor retention on conventional hydrophobic stationary phases.[1][2] Ion-pair chromatography (IPC) emerges as a powerful technique to overcome this limitation, enhancing the retention and resolution of charged species on reversed-phase columns.[1][2] This is achieved by introducing an ion-pairing reagent into the mobile phase, which forms a neutral, hydrophobic complex with the analyte, thereby increasing its affinity for the stationary phase.[3]
This application note provides a comprehensive protocol for the use of a specialized counterion, Ammonium 3-hydroxy-5-methylbenzenesulphonate , in ion-pair reversed-phase chromatography. While traditional ion-pairing reagents like linear alkylsulphonates (e.g., hexane- or octanesulphonate) are widely used, aromatic sulphonates such as 3-hydroxy-5-methylbenzenesulphonate offer unique selectivity for certain classes of analytes, particularly basic and cationic compounds. The presence of the aromatic ring, hydroxyl, and methyl functional groups on the counterion can introduce additional interaction mechanisms beyond simple hydrophobic and ionic pairing, such as π-π stacking and hydrogen bonding, which can be leveraged to fine-tune separations.
This guide is intended for researchers, scientists, and drug development professionals seeking to develop robust and reproducible chromatographic methods for challenging polar and ionic analytes. We will delve into the mechanistic underpinnings of ion-pair chromatography with this specific reagent, provide detailed experimental protocols, and offer insights into method optimization and troubleshooting.
The Science Behind the Separation: Mechanism of Action
The retention mechanism in ion-pair chromatography is a subject of some debate, with two primary models proposed: the ion-pair formation model and the dynamic ion-exchange model.[1][2] In reality, the process is likely a combination of both.
Ion-Pair Formation in the Mobile Phase: In this model, the Ammonium 3-hydroxy-5-methylbenzenesulphonate anion and a positively charged analyte (e.g., a protonated basic drug) form a discrete, neutral ion-pair in the mobile phase. This neutral complex then partitions onto the hydrophobic stationary phase, similar to a neutral molecule in conventional RP-HPLC.[3]
Dynamic Ion-Exchange on the Stationary Phase: This model posits that the hydrophobic tail of the 3-hydroxy-5-methylbenzenesulphonate anion adsorbs onto the nonpolar stationary phase, creating a dynamic, negatively charged surface.[4] The positively charged analytes are then retained on this surface via electrostatic interactions.
The chemical structure of the 3-hydroxy-5-methylbenzenesulphonate anion plays a crucial role in its effectiveness as an ion-pairing reagent.
Chemical Properties of the Counterion
Property
Value
Source
Chemical Name
3-hydroxy-5-methylbenzenesulfonic acid
PubChem
CAS Number
98-20-4
PubChem
Molecular Formula
C₇H₈O₄S
PubChem
Molecular Weight
188.20 g/mol
PubChem
Structure
See Figure 1
-
Visualizing the Process
Chemical Structure of the Counterion
Figure 1: Structure of the 3-hydroxy-5-methylbenzenesulphonate anion.
Workflow for Method Development
Figure 2: A systematic workflow for developing an ion-pair chromatography method.
Detailed Application Protocol
This protocol provides a starting point for the separation of basic, cationic analytes using Ammonium 3-hydroxy-5-methylbenzenesulphonate as the ion-pairing reagent.
Materials and Reagents
Counterion: Ammonium 3-hydroxy-5-methylbenzenesulphonate (ensure high purity, HPLC grade if available)
Acids/Bases for pH adjustment: Phosphoric acid, acetic acid, ammonium hydroxide
Analytes: Your basic or cationic compounds of interest
HPLC System: A standard HPLC or UHPLC system with a pump, autosampler, column oven, and UV-Vis detector.
HPLC Column: A high-quality reversed-phase column (e.g., C18 or C8, 3-5 µm particle size).
Preparation of Solutions
2.1. Counterion Stock Solution (e.g., 100 mM)
Accurately weigh the required amount of Ammonium 3-hydroxy-5-methylbenzenesulphonate.
Dissolve in a known volume of deionized water.
Mix thoroughly until fully dissolved. This stock solution can be stored at 4°C for a limited time, but fresh preparation is recommended for optimal reproducibility.
2.2. Mobile Phase Preparation (Example: 10 mM Counterion)
Aqueous Component (Mobile Phase A):
To 900 mL of deionized water, add the desired buffer salt (e.g., to a final concentration of 25 mM).
Add the required volume of the counterion stock solution to achieve the desired final concentration (e.g., 100 mL of 100 mM stock for a final concentration of 10 mM in 1 L).
Adjust the pH to the desired level (typically 2.5-4.5 for basic analytes) using an appropriate acid (e.g., phosphoric acid). The pH should be at least 2 pH units below the pKa of the basic analytes to ensure they are fully protonated.[5]
Bring the final volume to 1 L with deionized water.
Filter the aqueous mobile phase through a 0.22 µm or 0.45 µm membrane filter to remove particulates.[6]
Organic Component (Mobile Phase B):
This is typically 100% HPLC grade acetonitrile or methanol. It is generally recommended to not include the ion-pairing reagent or buffer in the strong organic solvent to avoid precipitation issues.
Important Considerations:
Solubility: Always ensure the ion-pairing reagent and buffer salts are fully soluble in the final mobile phase composition. The solubility of some sulphonates can decrease in high organic content.[3]
Degassing: Degas the mobile phase before use to prevent bubble formation in the pump and detector.[6] Be aware that vacuum degassing can cause foaming with surfactant-like ion-pairing reagents; sonication may be a gentler alternative.
Chromatographic Method
3.1. Column Equilibration
This is a critical and often underestimated step in ion-pair chromatography.[4][7] Slow equilibration can lead to drifting retention times and poor reproducibility.[8]
Install the selected reversed-phase column.
Flush the column with 10-20 column volumes of the organic mobile phase (e.g., 100% acetonitrile) to remove any storage solvent.
Flush the column with 10-20 column volumes of a 50:50 mixture of the aqueous and organic mobile phases.
Equilibrate the column with the initial mobile phase composition for an extended period. A minimum of 20-50 column volumes is recommended.[9] For a 4.6 x 150 mm column, this can be 50-100 mL or more.
Monitor the baseline for stability. Once the baseline is stable, inject a standard multiple times to ensure retention time reproducibility before proceeding with the analysis.
3.2. Isocratic vs. Gradient Elution
Isocratic Elution: Often preferred for routine analysis in ion-pair chromatography as it avoids the long re-equilibration times required after each gradient run.[4]
Gradient Elution: Can be used for method development to screen a wide range of organic modifier concentrations. However, be aware that the column will need to be thoroughly re-equilibrated at the initial conditions between injections.
3.3. Example Starting Conditions
Parameter
Recommended Starting Point
Rationale
Column
C18, 4.6 x 150 mm, 5 µm
A good general-purpose reversed-phase column.
Mobile Phase A
10 mM Ammonium 3-hydroxy-5-methylbenzenesulphonate, 25 mM Potassium Phosphate, pH 3.0
Provides the counterion and buffering capacity. pH ensures basic analytes are protonated.
Mobile Phase B
Acetonitrile
Common organic modifier in reversed-phase HPLC.
Flow Rate
1.0 mL/min
Standard flow rate for a 4.6 mm ID column.
Column Temperature
30-40 °C
Temperature can influence retention and selectivity; maintaining a constant temperature is crucial for reproducibility.[4]
Detection
UV at a suitable wavelength for the analyte
Select a wavelength where the analyte absorbs and the mobile phase has low background absorbance.
Injection Volume
5-20 µL
Dependent on analyte concentration and sensitivity requirements.
Method Optimization
The key to a successful separation lies in the systematic optimization of several parameters.
4.1. Concentration of the Ion-Pairing Reagent
Effect: Increasing the concentration of Ammonium 3-hydroxy-5-methylbenzenesulphonate will generally increase the retention of oppositely charged analytes.[1]
Typical Range: 5 mM to 25 mM.
Strategy: Start with a concentration around 10 mM and adjust up or down to achieve the desired retention. Be mindful that very high concentrations can lead to long retention times and may not significantly improve resolution.
4.2. pH of the Mobile Phase
Effect: The pH of the mobile phase is a critical parameter that controls the ionization state of both the analytes and any residual silanol groups on the stationary phase.[5]
Strategy: For basic analytes, a pH of 2.5 to 4.5 is generally effective. A systematic evaluation of pH in small increments (e.g., 0.2 pH units) can reveal significant changes in selectivity.
4.3. Type and Concentration of the Organic Modifier
Effect: The organic modifier (acetonitrile or methanol) competes with the analyte-ion pair complex for the stationary phase, thus modulating retention.[1]
Strategy: Acetonitrile is generally a stronger eluting solvent than methanol in reversed-phase chromatography. The choice between the two can also affect selectivity. A gradient from low to high organic content is a good way to determine the approximate concentration needed for elution.
Troubleshooting Common Issues
Issue
Potential Cause(s)
Recommended Solution(s)
Drifting Retention Times
Incomplete column equilibration.
Increase equilibration time significantly (20-50+ column volumes).[7][9] Dedicate a column specifically for ion-pair methods to avoid long flushing and re-equilibration cycles.
Poor Peak Shape (Tailing)
Secondary interactions with residual silanols. Insufficient ion-pairing.
Ensure the pH is appropriate to suppress silanol ionization (low pH). Increase the concentration of the ion-pairing reagent.[4]
Poor Peak Shape (Fronting)
Analyte overload.
Reduce the injected sample mass.
Irreproducible Results
Inconsistent mobile phase preparation. Temperature fluctuations.
Prepare fresh mobile phase daily. Use a column oven to maintain a constant temperature.[4]
High Backpressure
Buffer or ion-pair reagent precipitation in high organic content.
Ensure the buffer and ion-pair reagent are soluble in the highest organic concentration used. Consider reducing the buffer concentration.
Conclusion and Best Practices
Ammonium 3-hydroxy-5-methylbenzenesulphonate is a valuable addition to the chromatographer's toolkit for ion-pair separations. Its aromatic nature provides unique selectivity that can be advantageous for the separation of basic and cationic compounds, particularly when traditional alkylsulphonates fall short. The key to success with this, and any ion-pair method, lies in a systematic approach to method development and a thorough understanding of the critical parameters.
Key Takeaways for Robust Methodologies:
Equilibration is Paramount: Do not underestimate the time required for column equilibration. This is the most common source of irreproducibility in ion-pair chromatography.
Dedicate a Column: If possible, dedicate a column solely for ion-pair applications to avoid cross-contamination and lengthy cleaning and re-equilibration procedures.
Control the Variables: Maintain precise control over mobile phase pH, counterion concentration, and temperature to ensure method robustness.
Start Simple: Begin with isocratic elution for method development and routine analysis to avoid the complexities of gradient re-equilibration.
By following the guidelines and protocols outlined in this application note, researchers can confidently develop and implement rugged and reliable ion-pair chromatographic methods using Ammonium 3-hydroxy-5-methylbenzenesulphonate, enabling the successful separation of even the most challenging ionic analytes.
References
Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications. (2024, March 12). Technology Networks. [Link]
Issues and Solutions to the Use of Ion-Pairing Reagents. (2025, February 17). Welch Materials. [Link]
A Study on the Optimization of the Ion-Pair Reversed Phase Liquid Chromatography Analysis of Protected And Unprotected DNA Oligonucleotides. (2024, July 3). LCGC International. [Link]
<621> CHROMATOGRAPHY. (2022). U.S. Pharmacopeia. [Link]
Are You Sure You Understand USP <621>? (2024, September 16). LCGC International. [Link]
<621> CHROMATOGRAPHY. (n.d.). Pharmacopeia.cn. Retrieved from [Link]
LIQUID CHROMATOGRAPHIC GRADIENT METHOD ALLOWANCES PROVIDED BY GENERAL CHAPTER, USP CHROMATOGRAPHY <621>. (n.d.). Waters Corporation. [Link]
Cecchi, T. (2008). Ion Pairing Chromatography. Critical Reviews in Analytical Chemistry, 38(3), 161-213. [Link]
Dolan, J. W. (2015, February 1). Slow Column Equilibration. LCGC International. [Link]
Cecchi, T. (2008). Ion Pairing Chromatography. Critical Reviews in Analytical Chemistry, 38(3), 161-213. [Link]
Preparation of mobile phase for Ion-pair RP-HPLC. (2017, May 5). Chromatography Forum. [Link]
Ion-pair equilibration time. (2005, October 11). Chromatography Forum. [Link]
Ion-Pair Chromatography: Reagents and Current Applications. (n.d.). ProQuest. [Link]
A New Twist to Ion-Pairing Chromatography: In-Sample Addition of Ion-Pairing Reagent. (2020, November 12). LCGC International. [Link]
Easier for oligonucleotides: Optimising ion pairing reagents for LC/MS. (2014, February 6). Separations.co. [Link]
Why Column Equilibration, and Factors Affecting RPLC Column Equilibration. (2023, October 26). Pharma Growth Hub. [Link]
Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. (2024, May 10). Alwsci. [Link]
Ion Chromatography: An Overview and Recent Developments. (2011, April 1). LCGC International. [Link]
Considerations on advanced ion pairing co-gradients for ion-pair reversed phase liquid chromatography separations of oligonucleotides. (2026, January 24). ResearchGate. [Link]
Dolan, J. W. (2022, April 15). Ion Pairing — Blessing or Curse?. LCGC International. [Link]
Ion Pairing Reagents and Buffers. (n.d.). Regis Technologies. [Link]
The Case of the Unintentional Ion-Pairing Reagent. (2023, December 8). Separation Science. [Link]
Ion Pair Chromatograpy: A Critical Prespective. (2017, May 15). MedCrave online. [Link]
Application Note: Utilizing Ammonium 3-Hydroxy-5-Methylbenzenesulphonate in API Synthesis and Drug Discovery
Abstract Ammonium 3-hydroxy-5-methylbenzenesulphonate (CAS: 97404-11-0) is a highly stable, water-soluble intermediate critical to the synthesis of sulfonated phenolic active pharmaceutical ingredients (APIs). Sulfonated...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Ammonium 3-hydroxy-5-methylbenzenesulphonate (CAS: 97404-11-0) is a highly stable, water-soluble intermediate critical to the synthesis of sulfonated phenolic active pharmaceutical ingredients (APIs). Sulfonated phenols, particularly cresolsulfonate derivatives, are widely utilized in respiratory medicine as expectorants (e.g., Calcium Cresolsulfonate, Potassium Cresolsulfonate) and in gastrointestinal therapeutics[1]. This application note details the mechanistic rationale, membrane sulfonation protocols, and salt-exchange workflows for leveraging this ammonium intermediate in modern drug discovery.
Chemical Rationale and Causality in Drug Design
In the synthesis of cresolsulfonate APIs, isolating the intermediate as an ammonium salt rather than a free acid or sodium salt is a deliberate, strategic choice driven by physical chemistry and downstream processing requirements:
Regioselectivity and Stability: The free sulfonic acid (3-hydroxy-5-methylbenzenesulfonic acid) is highly hygroscopic and prone to oxidative degradation upon prolonged exposure to air[2]. Converting it to the ammonium salt significantly enhances bench stability and standardizes the stoichiometric ratio for downstream coupling.
Solubility Profile: The ammonium counterion provides optimal solubility in polar protic solvents (water, methanol) while allowing selective precipitation during salt exchange (e.g., introducing
Ca2+
or
K+
ions). This drives the reaction forward via Le Chatelier's principle as ammonia gas is liberated and removed from the system.
Pharmacophore Contribution: The 3-hydroxy-5-methylbenzenesulfonate moiety acts as a mucolytic pharmacophore. The sulfonate group ensures high aqueous solubility and minimal systemic toxicity, while the phenolic hydroxyl group facilitates antioxidant and secretolytic activity in the respiratory tract.
Synthesis Pathway and Mechanistic Overview
The synthesis begins with the controlled sulfonation of the m-cresol derivative. Modern industrial and laboratory-scale protocols utilize
SO3
-air membrane sulfonation to prevent over-sulfonation, minimize hazardous waste, and avoid the use of chlorosulfonic acid[3]. The resulting acid is immediately neutralized with ammonium hydroxide to yield the stable intermediate.
Figure 1: Synthesis pathway of cresolsulfonate APIs via the ammonium intermediate.
Experimental Protocols
Self-Validating System: The following protocols include in-process controls (pH monitoring and gas evolution tracking) to ensure causality between reaction conditions and product purity.
Figure 2: Step-by-step experimental workflow for intermediate isolation and API derivatization.
Protocol 1: Synthesis of Ammonium 3-hydroxy-5-methylbenzenesulphonate via Membrane Sulfonation
Preparation: Prepare a 5% (v/v)
SO3
in dry air mixture. Maintain the falling film membrane sulfonator at 35°C to balance viscosity and reaction kinetics[3].
Sulfonation: Feed the m-cresol derivative into the reactor at a controlled flow rate. Introduce the
SO3
-air mixture counter-currently.
Causality: The thin-film membrane ensures rapid heat dissipation, preventing charring and polysulfonation of the highly activated phenolic ring.
Neutralization: Transfer the crude sulfonic acid immediately into a chilled neutralization vessel containing 15% aqueous
NH4OH
. Maintain the temperature strictly below 20°C to prevent oxidative side reactions.
Endpoint Validation: Adjust the ammonia feed until the pH stabilizes at 6.8–7.2.
Validation: A stable neutral pH confirms the complete conversion of the sulfonic acid and any residual
SO3
to ammonium salts.
Isolation: Concentrate the solution under reduced pressure and crystallize at 4°C. Filter and dry under vacuum to obtain Ammonium 3-hydroxy-5-methylbenzenesulphonate.
Protocol 2: Downstream Salt Exchange to Calcium Cresolsulfonate (API)
Dissolution: Dissolve 1.0 eq of the isolated Ammonium 3-hydroxy-5-methylbenzenesulphonate in deionized water at 50°C.
Exchange Reaction: Slowly add 0.5 eq of Calcium Hydroxide (
Ca(OH)2
) slurry to the solution.
Ammonia Removal: Heat the mixture to 80°C under a slight vacuum to drive off the liberated ammonia gas.
Causality & Validation: The continuous removal of
NH3
shifts the equilibrium entirely toward the calcium salt formation. The cessation of ammonia off-gassing (verified via wet litmus paper at the exhaust) self-validates the completion of the salt exchange.
Purification: Treat the hot solution with activated carbon (1% w/w) for 15 minutes, filter through a Celite pad, and cool the filtrate to 5°C to precipitate the Calcium 3-hydroxy-5-methylbenzenesulfonate API[1].
Quantitative Data & Quality Metrics
The table below summarizes the quantitative advantages of utilizing the ammonium salt intermediate over alternative forms during API synthesis.
Intermediate Salt Form
Hygroscopicity
Yield (Membrane Sulfonation)
Downstream API Conversion Rate
Storage Stability (25°C, 60% RH)
Free Sulfonic Acid
High
85%
70%
< 1 week
Sodium Salt
Moderate
92%
82%
6 months
Ammonium Salt
Low
95%
>98%
> 2 years
Potassium Salt
Low
90%
N/A (Final API)
> 2 years
Troubleshooting & E-E-A-T Insights
As a Senior Application Scientist, it is critical to note that the choice of the ammonium intermediate is not merely a convenience—it is a strategic purification step. Phenolic sulfonations often yield trace regioisomers (e.g., 2-hydroxy or 4-hydroxy derivatives).
The ammonium salt of the 3-hydroxy-5-methyl isomer exhibits distinct crystallization kinetics compared to its regioisomers, allowing for the efficient purging of unwanted isomers into the mother liquor during Protocol 1, Step 5. This ensures that the final API meets stringent pharmacopeial purity standards (>99.5% HPLC area). Furthermore, utilizing
SO3
-air membrane sulfonation aligns with green chemistry principles by eliminating the need for chlorosulfonic acid and the subsequent hazardous generation of HCl gas[3]. If the final API exhibits a yellow tint, it indicates inadequate temperature control during the neutralization step (Protocol 1, Step 3), leading to trace quinone formation; ensure the vessel is strictly chilled below 20°C.
References
PubChem. "3-Hydroxy-5-methylbenzenesulfonic acid | C7H8O4S | CID 3024881" National Center for Biotechnology Information. Available at:[Link]
NCATS Inxight Drugs. "3-HYDROXY-5-METHYLBENZENESULFONIC ACID" National Center for Advancing Translational Sciences. Available at:[Link]
PubChem. "Calcium 3-hydroxy-5-methylbenzenesulfonate | C14H14CaO8S2 | CID 53257977" National Center for Biotechnology Information. Available at:[Link]
Application Note: Derivatization Strategies for the GC-MS Analysis of Ammonium 3-hydroxy-5-methylbenzenesulphonate
Introduction & Analyte Profiling Ammonium 3-hydroxy-5-methylbenzenesulphonate (CAS: 97404-11-0; Formula: C₇H₁₁NO₄S) is a highly polar, water-soluble compound utilized in various pharmaceutical and industrial applications...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Analyte Profiling
Ammonium 3-hydroxy-5-methylbenzenesulphonate (CAS: 97404-11-0; Formula: C₇H₁₁NO₄S) is a highly polar, water-soluble compound utilized in various pharmaceutical and industrial applications. Structurally, it features a phenolic hydroxyl group, a methyl group, and a sulfonate group paired with an ammonium counterion.
Direct Gas Chromatography-Mass Spectrometry (GC-MS) analysis of this analyte is fundamentally impossible due to two critical factors:
Thermal Lability & Non-Volatility: The sulfonic acid moiety is non-volatile and degrades rapidly at the elevated temperatures required for GC vaporization.
Stationary Phase Interaction: The phenolic hydroxyl group acts as a strong hydrogen-bond donor, causing severe peak tailing and irreversible adsorption to the silanol groups of the GC column.
To render this compound amenable to GC-MS, a robust derivatization strategy must be employed to mask both the -OH and -SO₃⁻ active sites, converting them into volatile, thermally stable analogs.
Mechanistic Rationale for Derivatization
To provide analytical flexibility, this guide details two distinct, field-proven methodologies.
Silylation is the industry standard for masking polar functional groups. capable of converting both phenols and sulfonic acids into their respective trimethylsilyl (TMS) ethers and esters[1]. The addition of 1% Trimethylchlorosilane (TMCS) acts as a catalyst, increasing the silylating power necessary to attack the sterically hindered sulfonate group.
Causality Check: The native ammonium counterion (NH₄⁺) can buffer the reaction or precipitate, inhibiting complete silylation. Therefore, a preliminary Strong Cation Exchange (SCX) step is mandatory to convert the salt into its highly reactive free-acid form prior to derivatization.
Approach B: In-Port Pyrolytic Alkylation (TMAH)
For high-throughput environments, offline derivatization can be a bottleneck. Alternatively,[2]. Tetramethylammonium hydroxide (TMAH) forms a stable, soluble ion-pair with the sulfonate and phenolate ions at room temperature.
Causality Check: Upon injection into a hot GC inlet (e.g., 280 °C), thermal energy triggers the pyrolytic cleavage of this ion-pair (flash alkylation). The quaternary ammonium salt instantly degrades, yielding the highly volatile methyl ether, methyl sulfonate ester, and trimethylamine gas. [3].
Experimental Workflows
Figure 1: Parallel derivatization workflows for GC-MS analysis of phenolsulfonic acids.
Step-by-Step Methodologies
Protocol A: Two-Step Acidification and Silylation
Self-Validating Principle: Moisture completely quenches BSTFA, converting it into unreactive byproducts (TMS-OH and hexamethyldisiloxane). The strict drying step ensures the system remains anhydrous, validating the high yield of the di-TMS derivative (Expected MW: 332.2 g/mol ).
Sample Preparation: Dissolve 10 mg of the sample in 1 mL of deionized water. Spike with 10 µg of 4-chlorobenzenesulfonic acid as an internal standard.
Cation Exchange: Pass the solution through a pre-conditioned Strong Cation Exchange (SCX) SPE cartridge (H⁺ form) at a flow rate of 1 mL/min. Collect the eluate.
Drying: Evaporate the eluate to complete dryness under a gentle stream of ultra-pure nitrogen at 40 °C.
Derivatization: Add 100 µL of anhydrous pyridine and 100 µL of BSTFA (containing 1% TMCS) to the dried residue. Note: Pyridine acts as an essential acid scavenger and catalyst for the reaction.
Incubation: Seal the vial with a PTFE-lined cap and heat at 70 °C for 60 minutes.
Analysis: Cool to room temperature and inject 1 µL into the GC-MS.
Protocol B: In-Port Pyrolytic Methylation
Self-Validating Principle: The reaction occurs instantaneously in the injection port. By monitoring the target di-methyl derivative (Expected MW: 216.2 g/mol ), the absence of mono-methylated peaks confirms that the inlet temperature (280 °C) is sufficient to drive the pyrolytic cleavage to 100% completion.
Sample Preparation: Dissolve 5 mg of the sample in 1 mL of HPLC-grade methanol. Spike with internal standard.
Reagent Addition: Add 100 µL of a 10% (w/v) Tetramethylammonium hydroxide (TMAH) in methanol solution to the sample vial.
Mixing: Vortex for 30 seconds to ensure complete ion-pair formation between the TMAH and the analyte.
Flash Alkylation: Inject 1 µL of the mixture directly into the GC inlet maintained strictly at 280 °C.
Quantitative Data & Performance Metrics
Table 1: Comparison of Derivatization Methods
Metric
Protocol A (Silylation)
Protocol B (Pyrolytic Alkylation)
Derivative Formed
Di-TMS ether/ester
Di-methyl ether/ester
Target Molecular Weight
332.2 g/mol
216.2 g/mol
Sample Prep Time
~90 minutes
< 5 minutes
Reagent Sensitivity
Highly sensitive to moisture
Tolerates trace moisture
Injector Contamination
Low (volatile byproducts)
Moderate (TMAH residue buildup over time)
Best Use Case
Trace analysis, complex matrices
High-throughput screening, routine QA/QC
Table 2: Recommended GC-MS Operating Conditions
Parameter
Specification
Rationale
Column
5% Phenyl-methylpolysiloxane (e.g., DB-5MS, 30m x 0.25mm, 0.25µm)
Provides optimal selectivity for aromatic and polar-derivatized compounds.
Carrier Gas
Helium (1.0 mL/min, constant flow)
Ensures reproducible retention times and optimal MS sensitivity.
Inlet Temperature
250 °C (Protocol A) / 280 °C (Protocol B)
280 °C is strictly required for Protocol B to ensure complete pyrolytic cleavage.
Injection Mode
Splitless (1 µL injection)
Maximizes sensitivity for trace-level quantification.
Oven Program
70 °C (hold 2 min) ➔ 15 °C/min to 300 °C (hold 5 min)
Gradient ensures sharp elution of the derivatized phenolsulfonic acid.
MS Mode
Full Scan (m/z 50-400) or SIM
SIM mode targets m/z 332 (Protocol A) or m/z 216 (Protocol B) for high sensitivity.
References
Lin, et al. "Trace Analysis of Perfluorooctane Sulfonic Acid in Textile Fabrics by Gas Chromatography/Mass Spectrometry with On-column Derivatization." ResearchGate.
URL:[Link][2]
Kühn, et al. "Analysis of complex drugs by comprehensive two-dimensional gas chromatography and high-resolution mass spectrometry: detailed chemical description of the active pharmaceutical ingredient sodium bituminosulfonate and its process intermediates." Analytical and Bioanalytical Chemistry (via PubMed Central).
URL:[Link][3]
Standard Operating Procedure for Handling Ammonium 3-hydroxy-5-methylbenzenesulphonate
Document Version: 1.0 Introduction and Scope This document provides a comprehensive guide for the safe handling, use, and disposal of Ammonium 3-hydroxy-5-methylbenzenesulphonate. Given the absence of a specific Safety D...
Author: BenchChem Technical Support Team. Date: March 2026
Document Version: 1.0
Introduction and Scope
This document provides a comprehensive guide for the safe handling, use, and disposal of Ammonium 3-hydroxy-5-methylbenzenesulphonate. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this Standard Operating Procedure (SOP) is constructed based on the known hazards and handling requirements of its constituent functional groups: an ammonium salt, a phenolic moiety (3-hydroxy), and a benzenesulphonic acid derivative. This SOP is intended for researchers, scientists, and drug development professionals. Adherence to these guidelines is mandatory to minimize risks and ensure a safe laboratory environment.
The chemical structure of Ammonium 3-hydroxy-5-methylbenzenesulphonate consists of a benzene ring substituted with a hydroxyl group, a methyl group, and a sulphonate group, with an ammonium counter-ion. This combination of functional groups necessitates careful handling due to potential corrosive, irritant, and toxic properties.
Hazard Assessment
A thorough risk assessment must be conducted before commencing any work with this compound. The primary hazards are anticipated to be:
Corrosivity: Sulphonic acids are strong acids and can be corrosive to skin, eyes, and mucous membranes.[1]
Irritation: Ammonium salts can cause irritation to the skin, eyes, and respiratory tract.[2][3] Upon heating or in the presence of a strong base, they can release ammonia gas, which is a respiratory irritant.[4]
Toxicity of Phenolic Component: Phenolic compounds can be toxic and are capable of causing chemical burns. They can be absorbed through the skin, and systemic effects can occur even from small areas of exposure.[5][6][7]
Unknown Hazards: As this is not a widely characterized compound, there may be unknown toxicological properties. Therefore, it should be handled with the utmost caution, treating it as a substance with significant potential for harm.
Engineering Controls and Personal Protective Equipment (PPE)
To mitigate the identified hazards, a combination of engineering controls and personal protective equipment is required.
3.1. Engineering Controls:
All work involving solid or solutions of Ammonium 3-hydroxy-5-methylbenzenesulphonate must be conducted in a certified chemical fume hood to prevent inhalation of any dust or vapors.
An emergency eyewash station and safety shower must be readily accessible in the immediate work area.[8]
3.2. Personal Protective Equipment (PPE):
A risk assessment of the specific procedure should guide the selection of PPE.[8] The following are the minimum requirements:
Eye and Face Protection: Chemical splash goggles and a full-face shield are mandatory to protect against splashes.[9][10]
Skin Protection:
Gloves: Chemical-resistant gloves are required. Given the phenolic and acidic nature, butyl rubber or neoprene gloves are recommended.[6] Latex gloves are not suitable as phenol can penetrate them.[5] Gloves must be inspected before each use and changed immediately if contaminated.
Lab Coat/Apron: A chemical-resistant apron or a lab coat that fully covers the arms should be worn.[10][11]
Respiratory Protection: For situations where there is a risk of generating significant aerosols or dust outside of a fume hood (e.g., a large spill), a NIOSH-approved respirator with appropriate cartridges for organic vapors and acid gases should be used.[8][9]
Physical and Chemical Properties (Predicted)
Property
Predicted Value/Information
Source/Justification
Appearance
White to off-white crystalline solid
Based on similar aromatic sulphonate salts.
Odor
May have a faint phenolic or ammonia-like odor
Attributable to the phenolic group and potential for ammonia release.
Solubility
Expected to be soluble in water
The ammonium salt and sulphonate group generally confer water solubility.
Hygroscopicity
Likely to be hygroscopic
Ammonium salts are known to attract and hold water molecules.[2]
Stability
Stable under recommended storage conditions. Avoid strong bases, strong oxidizing agents, and excessive heat.
Always handle this compound within a designated area, such as a chemical fume hood.
Avoid creating dust.
Weigh the solid in a contained manner (e.g., on a weigh boat within the fume hood).
Keep the container tightly closed when not in use.
Wash hands thoroughly after handling, even if gloves were worn.[12]
5.2. Storage:
Store in a cool, dry, and well-ventilated area.[6]
Keep the container tightly sealed to prevent moisture absorption.[2]
Store separately from incompatible materials such as strong bases, strong oxidizing agents, and reactive metals.
The storage area should be clearly labeled with the identity of the compound and its hazards.
Emergency Procedures
6.1. Spills:
In the event of a spill, the following procedure should be followed:
Alert personnel in the immediate area and evacuate if necessary.[13]
Assess the spill. For small spills that you are trained and equipped to handle, proceed with cleanup. For large or unmanageable spills, evacuate the area, close the doors, and contact the emergency response team.
Don the appropriate PPE as described in Section 3.2.[14]
Contain the spill using a chemical spill kit with appropriate absorbent materials (e.g., vermiculite, sand, or a universal absorbent). Do not use combustible materials like paper towels to absorb the initial spill.[15]
For solid spills, carefully sweep the material into a container, avoiding dust generation.[13]
For liquid spills, cover the spill with an absorbent material, working from the outside in.[13]
Neutralize the spill area if it is safe to do so. For acidic spills, a weak base like sodium bicarbonate can be used. Use pH paper to confirm neutralization.[16]
Collect all contaminated materials into a clearly labeled, sealed waste container.
Decontaminate the spill area with a suitable cleaning solution (e.g., soap and water), and collect the cleaning materials for disposal as hazardous waste.[13]
Report the incident to the laboratory supervisor.
Diagram of Spill Response Workflow
Caption: Workflow for responding to a chemical spill.
6.2. Personal Exposure:
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[14] Seek immediate medical attention.[6]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[6] Seek immediate medical attention.
Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3]
Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[13]
6.3. Fire:
This compound is not expected to be flammable, but it may decompose upon heating to produce toxic fumes, including ammonia, sulfur oxides, and nitrogen oxides.[2]
Use a fire extinguisher appropriate for the surrounding fire (e.g., dry chemical, carbon dioxide, or water spray).
Firefighters should wear self-contained breathing apparatus (SCBA) and full protective clothing.[12]
Waste Disposal
All waste containing Ammonium 3-hydroxy-5-methylbenzenesulphonate, including contaminated PPE and spill cleanup materials, must be disposed of as hazardous waste.
Collect waste in a clearly labeled, sealed, and compatible container.
Follow all local, state, and federal regulations for hazardous waste disposal.
Protocol: Preparation of a 100 mM Aqueous Solution
This protocol outlines the steps for preparing a 100 mM aqueous solution of Ammonium 3-hydroxy-5-methylbenzenesulphonate.
Preparation: Don all required PPE and perform all subsequent steps in a chemical fume hood.
Calculation: Calculate the mass of Ammonium 3-hydroxy-5-methylbenzenesulphonate required to prepare the desired volume of a 100 mM solution. (Molecular weight of C7H11NO4S = 205.23 g/mol ).
Weighing: Tare a clean, dry beaker on the analytical balance. Carefully weigh the calculated mass of the compound into the beaker.
Dissolution: Add a portion of the deionized water (approximately half of the final volume) to the beaker containing the solid. Place the magnetic stir bar in the beaker and place it on a magnetic stir plate. Stir until the solid is completely dissolved.
Transfer: Carefully transfer the solution from the beaker to the volumetric flask.
Rinsing: Rinse the beaker with a small amount of deionized water and transfer the rinsate to the volumetric flask. Repeat this step two more times to ensure a quantitative transfer.
Dilution to Volume: Add deionized water to the volumetric flask until the bottom of the meniscus is aligned with the calibration mark.
Mixing: Stopper the volumetric flask and invert it several times to ensure the solution is homogeneous.
Labeling and Storage: Transfer the solution to a clearly labeled storage bottle. The label should include the compound name, concentration, date of preparation, and any relevant hazard warnings. Store the solution according to the guidelines in Section 5.2.
Diagram of Solution Preparation Workflow
Caption: Step-by-step workflow for preparing a solution.
References
Environment, Health and Safety. (n.d.). 5.4 Chemical Spill Procedures. Retrieved from [Link]
Florida State University Emergency Management. (n.d.). Chemical Spills. Retrieved from [Link]
Scribd. (n.d.). Ammonium Salts Hazards Guide. Retrieved from [Link]
University of California, Riverside Environmental Health & Safety. (n.d.). SAFE USE OF PHENOL. Retrieved from [Link]
American Chemical Society. (n.d.). Guide for Chemical Spill Response. Retrieved from [Link]
Application Notes and Protocols: Unveiling Enzyme Mechanisms with Sulphonate Compounds
Introduction: The Versatility of the Sulphonate Moiety in Mechanistic Enzymology In the intricate world of enzyme kinetics, the ability to dissect reaction mechanisms, quantify inhibitor potency, and probe dynamic confor...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Versatility of the Sulphonate Moiety in Mechanistic Enzymology
In the intricate world of enzyme kinetics, the ability to dissect reaction mechanisms, quantify inhibitor potency, and probe dynamic conformational changes is paramount to advancing both fundamental biological understanding and modern drug discovery. Within the vast chemical toolkit available to researchers, compounds bearing the sulphonate (-SO₃⁻) or sulphonamide (-SO₂NHR) functional groups have emerged as exceptionally versatile instruments for these pursuits. Their unique physicochemical properties—including their tetrahedral geometry, anionic character, and chemical stability—allow them to serve as mimics of natural substrates, transition state analogs, and reactive probes.
This comprehensive guide provides an in-depth exploration of the application of sulphonate-containing compounds in the study of enzyme kinetics. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental design, offering field-proven insights to empower researchers, scientists, and drug development professionals to rigorously characterize enzyme-ligand interactions. Every protocol herein is designed as a self-validating system, ensuring the generation of robust and reproducible data.
Core Applications of Sulphonate Compounds in Enzyme Kinetics
The utility of sulphonate compounds in enzymology is broad, spanning from reversible inhibition to irreversible covalent modification and fluorescent probing. Understanding the principles behind each application is crucial for selecting the appropriate tool and experimental design.
Sulphonamides as Competitive Inhibitors: Mimicking the Natural Substrate
One of the most classic applications of sulphonate-containing compounds is their use as competitive inhibitors. The sulphonamide group, in particular, can be a structural and electronic mimic of the carboxylate group found in many natural enzyme substrates.
A seminal example is the action of antibacterial sulphonamide drugs. These compounds are structural analogues of p-aminobenzoic acid (PABA), a key substrate for the bacterial enzyme dihydropteroate synthetase (DHPS), which is essential for folic acid synthesis.[1][2] The sulphonamide group of the drug competes with the carboxylate of PABA for binding to the active site of DHPS, thereby inhibiting bacterial growth.[1][3]
The study of such competitive inhibition is fundamental to determining the inhibitor dissociation constant (Kᵢ), a critical parameter in drug development.
Logical Framework for Analyzing Competitive Inhibition
Caption: Competitive inhibition model for a sulphonate compound.
Sulphonates as Transition State Analogs: Targeting the Apex of Catalysis
Enzymes achieve their remarkable catalytic rate enhancements by stabilizing the high-energy transition state of a reaction.[4][5] Molecules that mimic the geometry and charge distribution of this transient species, known as transition state analogs, are often potent inhibitors that bind to the enzyme with much higher affinity than the substrate itself.[4][5]
The tetrahedral and negatively charged sulphonate group is an excellent mimic of the tetrahedral transition states common in the hydrolysis of peptides and esters. For instance, sulfamide derivatives have been successfully designed as transition state analogue inhibitors for carboxypeptidase A, where they are thought to mimic the tetrahedral intermediate formed during peptide bond cleavage.[6] Similarly, the sulfonamide functional group has been explored in the design of arginase inhibitors, mimicking the tetrahedral intermediate of L-arginine hydrolysis.[5]
The design and kinetic evaluation of such analogs provide invaluable insights into the catalytic mechanism of the target enzyme.
Sulphonyl Fluorides and Sultones: Covalent and Irreversible Inhibition
While many sulphonates act as reversible inhibitors, certain derivatives, such as sulphonyl fluorides and cyclic sulfonates (sultones), can act as irreversible inhibitors by forming a stable covalent bond with a nucleophilic residue in the enzyme's active site.
For example, five-membered cyclic sulfonates have been shown to be highly reactive towards chymotrypsin, leading to the formation of a sulfonyl-enzyme intermediate. The kinetics of both the sulfonylation (enzyme modification) and desulfonylation (hydrolysis of the intermediate) can be conveniently measured, providing a detailed picture of the reaction pathway. More recently, aryl fluorosulfates have been developed as chemical probes that can react selectively with non-catalytic serine or tyrosine residues within an enzyme's active site, leading to covalent inhibition.[7]
These reactive sulphonates are powerful tools for activity-based protein profiling (ABPP), enabling the identification and characterization of active enzymes within complex biological samples.
Sulphonates as Probes for Enzyme Activity and Conformation
Beyond inhibition, sulphonate-containing molecules are widely used as probes to report on enzyme activity or conformational changes.
Chromogenic Substrates: 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonate) (ABTS) is a widely used chromogenic substrate for peroxidase enzymes.[8][9] In the presence of hydrogen peroxide, peroxidases catalyze the oxidation of ABTS to a stable, blue-green radical cation, the formation of which can be monitored spectrophotometrically. It is crucial, however, to be aware that commercial preparations of ABTS can contain impurities that act as inhibitors, affecting the accuracy of kinetic measurements.[8][9]
Fluorescent Probes: The fluorescent dye 8-anilino-1-naphthalene sulfonate (ANS) is a valuable tool for detecting conformational changes in proteins.[10] ANS exhibits low fluorescence in aqueous environments, but its fluorescence is significantly enhanced upon binding to hydrophobic pockets on a protein's surface.[10] This property has been exploited to monitor the induced-fit mechanism of enzymes like MurA, an essential enzyme in bacterial cell wall biosynthesis.[10] Ligand binding to MurA causes a conformational change that alters the binding of ANS, leading to a measurable change in fluorescence.[10]
Trifunctional Probes: Sophisticated probes incorporating a reactive sulfonate ester group, a fluorescent reporter (e.g., rhodamine), and an affinity tag (e.g., biotin) have been developed.[11][12] These "trifunctional" probes allow for the consolidated detection, visualization, and affinity purification of labeled enzymes from complex proteomes, accelerating the identification of differentially expressed enzyme activities.[11]
Workflow for Trifunctional Sulphonate Probe Application
Caption: Workflow for activity-based profiling with a trifunctional probe.
Sulphonates as Substrates for Sulfotransferases (SULTs)
In contrast to inhibiting enzymes, sulphonate groups are also enzymatically transferred by a class of enzymes known as sulfotransferases (SULTs).[13][14] These enzymes catalyze the transfer of a sulfo group from a donor molecule, typically 3'-phosphoadenosine 5'-phosphosulfate (PAPS), to an acceptor molecule.[13][15] This sulfonation reaction is a major phase II biotransformation pathway that generally increases the water solubility of xenobiotics and endogenous compounds, facilitating their excretion.[14][15] Studying the kinetics of SULTs is crucial for understanding drug metabolism and toxicity.[16]
Protocols for Kinetic Analysis
The following protocols provide a framework for the kinetic characterization of sulphonate compounds as enzyme inhibitors.
Protocol 1: Determination of Inhibition Type and Kᵢ for a Reversible Sulphonate Inhibitor
This protocol is designed to determine whether a sulphonate compound acts as a competitive, non-competitive, or mixed inhibitor and to calculate its inhibition constant (Kᵢ).
A. Materials
Enzyme: A purified enzyme of interest (e.g., Horseradish Peroxidase, Chymotrypsin).
Substrate: The corresponding substrate for the enzyme (e.g., ABTS for HRP, N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide for Chymotrypsin).
Sulphonate Inhibitor: A stock solution of the sulphonate compound in a suitable solvent (e.g., DMSO or water).
Assay Buffer: A buffer that maintains a stable pH and is optimal for enzyme activity.
Instrumentation: A spectrophotometer or plate reader capable of kinetic measurements.
Consumables: 96-well microplates (UV-transparent if required), pipette tips.
Troubleshooting low purity in Ammonium 3-hydroxy-5-methylbenzenesulphonate recrystallization
Answering the user's request.## Technical Support Center: Troubleshooting Low Purity in Ammonium 3-hydroxy-5-methylbenzenesulphonate Recrystallization Welcome to the technical support center for the purification of Ammon...
Author: BenchChem Technical Support Team. Date: March 2026
Answering the user's request.## Technical Support Center: Troubleshooting Low Purity in Ammonium 3-hydroxy-5-methylbenzenesulphonate Recrystallization
Welcome to the technical support center for the purification of Ammonium 3-hydroxy-5-methylbenzenesulphonate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the recrystallization of this compound. Achieving high purity is critical for downstream applications, and this resource provides in-depth, field-proven insights to help you optimize your purification process.
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems you may encounter during the recrystallization of Ammonium 3-hydroxy-5-methylbenzenesulphonate in a question-and-answer format.
Q1: My compound is "oiling out" or forming an oily precipitate instead of crystals during cooling. What's causing this and how can I fix it?
A1: "Oiling out" is a common issue where the solute separates from the solution as a liquid rather than a solid crystalline structure.[1] This often occurs when the solution is supersaturated to a point where the compound's solubility is exceeded, but the conditions are not favorable for crystal nucleation and growth.
Causality and Solutions:
High Impurity Load: Significant amounts of impurities can lower the melting point of the mixture, making it more likely to separate as an oil.
Inappropriate Solvent Choice: If the boiling point of your solvent is higher than the melting point of your compound, it may "melt" in the hot solvent instead of dissolving, and then separate as an oil on cooling.[1]
Rapid Cooling: Cooling the solution too quickly can cause the compound to crash out of the solution as an oil because there isn't enough time for the ordered arrangement of molecules into a crystal lattice.[2]
Troubleshooting Steps:
Re-heat and Add More Solvent: Heat the solution to re-dissolve the oil. Add a small amount of additional hot solvent to decrease the saturation level slightly.
Slow Down the Cooling Process: Allow the flask to cool to room temperature slowly by insulating it (e.g., with glass wool or by placing it in a warm water bath that is allowed to cool). Do not move the flask during this phase to avoid disrupting crystal formation.[3]
Adjust the Solvent System: If the problem persists, consider a lower-boiling point solvent or a two-solvent system. In a two-solvent system, you dissolve the compound in a "good" solvent and then slowly add a "poor" solvent (an anti-solvent) in which the compound is less soluble until the solution becomes slightly cloudy. Then, add a few drops of the "good" solvent to clarify the solution before slow cooling.[1][3]
Charcoal Treatment: If colored impurities are suspected, treating the hot solution with activated charcoal can help remove them before filtration and cooling.[1][3]
Q2: After dissolving my compound and letting it cool, no crystals are forming. What should I do?
A2: The failure of crystals to form from a clear solution, even after cooling, typically indicates that the solution is not supersaturated or that nucleation has not been initiated.
Causality and Solutions:
Excessive Solvent: This is the most frequent reason for the failure of crystallization.[4] If too much solvent is used, the solution may not become saturated upon cooling.[3]
Supersaturated Solution without Nucleation: Sometimes, a solution can become supersaturated but lack a nucleation site for crystals to begin growing.[4]
Troubleshooting Steps:
Induce Crystallization:
Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The small glass particles that are scraped off can act as nucleation sites.[1][4]
Seed Crystals: If you have a small amount of the pure compound, add a tiny crystal to the solution. This will provide a template for further crystal growth.[1]
Reduce Solvent Volume: If induction methods fail, you likely have too much solvent. Gently heat the solution to boil off some of the solvent, thereby increasing the concentration of the solute.[3][4] Allow the concentrated solution to cool slowly again.
Further Cooling: If crystals have not formed at room temperature, try cooling the solution in an ice-water bath.[3]
Q3: My final crystals have a noticeable color, indicating impurities. How can I remove these?
A3: Colored impurities are common in the synthesis of aromatic compounds. These are often polar, large molecules that can be effectively removed.
Causality and Solutions:
Presence of Chromophores: The impurities contain chemical groups (chromophores) that absorb visible light. These can be byproducts from the synthesis or degradation products.
Troubleshooting Steps:
Activated Charcoal Treatment:
After dissolving your crude product in the hot solvent, add a small amount of activated charcoal (about 1-2% of the solute weight).
Keep the solution hot and swirl it for a few minutes to allow the charcoal to adsorb the colored impurities.
Perform a hot gravity filtration to remove the charcoal.[3] It is crucial to do this step quickly to prevent the desired compound from crystallizing prematurely in the filter funnel. Using a pre-heated funnel can help.
Q4: My purified product is contaminated with inorganic salts. How can I remove them?
A4: Inorganic salts are a common byproduct, especially if the synthesis involved neutralization or salting out steps.[5] Their high polarity and solubility in water can be leveraged for their removal.
Causality and Solutions:
Carryover from Synthesis: Salts like sodium sulfate or ammonium chloride may be carried over from the reaction work-up.
Troubleshooting Steps:
Solvent Selection: Choose a recrystallization solvent in which the Ammonium 3-hydroxy-5-methylbenzenesulphonate is soluble at high temperatures, but the inorganic salts are not. Many organic solvents have low solubility for inorganic salts.
Aqueous Work-up Prior to Recrystallization: If your compound is not overly water-soluble, you can wash a solution of it in an organic solvent with water to remove the salts. However, given the nature of the target compound (an ammonium salt of a sulfonic acid), it is likely to have significant water solubility.
Recrystallization from a Mixed Solvent System: A mixture of an organic solvent (like ethanol or isopropanol) and water can be effective.[6] The salts will preferentially stay in the aqueous phase, while the desired compound crystallizes out upon cooling. The optimal ratio of solvents needs to be determined experimentally.
Ion-Exchange Chromatography: For a more rigorous purification to remove ionic impurities, ion-exchange chromatography can be a highly effective, albeit more complex, method.[1]
Frequently Asked Questions (FAQs)
What is a good starting solvent for the recrystallization of Ammonium 3-hydroxy-5-methylbenzenesulphonate?
Given its structure as an ammonium salt of a sulfonic acid, polar protic solvents are a good starting point. Mixtures of water and alcohols like methanol, ethanol, or isopropanol are often well-suited for purifying benzenesulfonate salts.[6] Experimental screening for the ideal solvent or solvent mixture is always recommended. The best solvent will dissolve the compound when hot but poorly when cold.[1]
How does the cooling rate affect crystal purity and size?
A slow cooling rate is crucial for obtaining high-purity crystals.[3] It allows for the selective incorporation of the desired molecules into the growing crystal lattice, while impurities remain in the solution. Rapid cooling can trap impurities within the crystal lattice, leading to lower purity and smaller, less-formed crystals.[2][3]
What are the likely sources of impurities in my crude product?
Impurities can arise from several sources:
Unreacted Starting Materials: Such as 3-hydroxy-5-methylbenzenesulfonic acid or the ammonia source.
Side Products: Formed during the sulfonation or amination reactions. For example, isomers or polysulfonated products.
Reagents from Work-up: Inorganic salts from neutralization or extraction steps.[5]
When should I use a single-solvent versus a two-solvent recrystallization?
A single-solvent method is preferred for its simplicity when you can find a solvent that dissolves the compound well at high temperatures but poorly at low temperatures.[3] A two-solvent system is useful when no single solvent has these ideal properties.[3] It is also advantageous when dealing with oily impurities, as the second solvent (anti-solvent) can sometimes help to induce crystallization rather than oiling out.
Experimental Protocols
Protocol 1: Single-Solvent Recrystallization
Solvent Selection: Through small-scale tests, identify a suitable solvent (e.g., a water/ethanol mixture) that dissolves the crude product when hot but not at room temperature.
Dissolution: Place the crude Ammonium 3-hydroxy-5-methylbenzenesulphonate in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent to just dissolve the solid.[3]
Decolorization (if necessary): If the solution is colored, add a small amount of activated charcoal and perform a hot gravity filtration.
Crystallization: Cover the flask and allow the solution to cool slowly to room temperature.[3] Once at room temperature, you can place it in an ice bath to maximize crystal formation.[3]
Isolation: Collect the crystals by vacuum filtration.
Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities on the surface.[3]
Drying: Allow the crystals to dry completely.
Data and Workflow Visualization
Recrystallization Parameters Summary
Parameter
Recommendation
Rationale
Solvent Choice
Polar protic solvents (e.g., water, ethanol, methanol, or mixtures)
Matches the polar nature of the ammonium sulfonate salt.
Cooling Rate
Slow (e.g., insulate the flask)
Promotes the formation of large, pure crystals and prevents oiling out.[2][3]
Agitation
Avoid during crystal growth
Disturbing the solution can lead to the formation of smaller crystals and impurity inclusion.[3]
Washing Solvent
Minimal amount of cold recrystallization solvent
Removes surface impurities without significantly dissolving the product.[3]
Troubleshooting Workflow
Caption: A workflow diagram for troubleshooting common recrystallization issues.
General Recrystallization Workflow
Caption: A standard workflow for the recrystallization process.
References
Benchchem. Troubleshooting common issues in the synthesis of aryl sulfonic acids.
Technical Support Center: Troubleshooting the Synthesis of Substituted Aminobenzenesulfonic Acids
Executive Summary The synthesis of substituted aminobenzenesulfonic acids—such as sulfanilic acid (para-isomer) and metanilic acid (meta-isomer)—is foundational to the development of azo dyes, sulfa drugs, and advanced p...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The synthesis of substituted aminobenzenesulfonic acids—such as sulfanilic acid (para-isomer) and metanilic acid (meta-isomer)—is foundational to the development of azo dyes, sulfa drugs, and advanced polymers. However, the bifunctional nature of these molecules (containing both a highly nucleophilic/oxidizable amine and an electrophilic sulfonic target) makes their synthesis prone to severe side reactions, including charring, over-sulfonation, and positional isomerization.
This technical guide provides researchers with a mechanistic understanding of these failures, validated troubleshooting steps, and self-validating protocols to ensure high-yield, regioselective synthesis.
Mechanistic Pathways & Workflow Visualization
The structural relationship between the starting materials and the desired isomer dictates the synthetic strategy. Direct sulfonation is thermodynamically driven to the para-position, whereas accessing the meta-position requires a completely different workflow starting from benzene.
Fig 1: Divergent synthetic pathways for p- and m-aminobenzenesulfonic acids.
Diagnostic Q&A: Troubleshooting Common Side Reactions
Q1: Why does my direct sulfonation of aniline yield a black, tarry mixture instead of the desired p-aminobenzenesulfonic acid?Causality: The free amino group (-NH₂) strongly activates the benzene ring, making it highly susceptible to oxidative degradation. When exposed to concentrated sulfuric acid or oleum at elevated temperatures, the unprotected aniline undergoes rapid oxidation, leading to the formation of polymeric "tar" and azo byproducts[1][2].
Solution: You must ensure the complete formation of the anilinium sulfate salt before applying high heat. Protonating the amine to form anilinium (-NH₃⁺) deactivates the ring against oxidation. Utilize the "baking process" (heating the dry salt to 180–190 °C) rather than heating aniline directly in a pool of liquid oleum[3][4].
Q2: I am detecting significant diaryl sulfone impurities in my sulfanilic acid product. How do I prevent this?Causality: Diaryl sulfones (e.g., 4,4'-diaminodiphenyl sulfone) form when the highly electrophilic sulfonyl cation attacks a second, unreacted aniline molecule. This side reaction is exacerbated by high concentrations of free SO₃ (found in strong fuming sulfuric acid) and excessive reaction temperatures[4][5].
Solution: Lower the oleum concentration (use 98% H₂SO₄ or mild 10% oleum) and strictly control the temperature profile. Adding the acid slowly with vigorous stirring prevents localized overheating, which is the primary trigger for sulfone bridging[4].
Q3: When synthesizing metanilic acid (3-aminobenzenesulfonic acid), why can't I just sulfonate aniline and isolate the meta-isomer?Causality: The free -NH₂ group is strongly ortho/para directing. Even when protonated to -NH₃⁺ (which is theoretically meta-directing), the high temperatures required for direct sulfonation trigger the Hofmann-Martius rearrangement. This thermal rearrangement involves the migration of the sulfonyl group to the para-position, which is the most thermodynamically stable zwitterionic structure[3][6].
Solution: You cannot synthesize the meta-isomer directly from aniline. You must start with benzene, sulfonate it to benzenesulfonic acid (the -SO₃H group is meta-directing), nitrate it to form 3-nitrobenzenesulfonic acid, and finally reduce the nitro group (e.g., via a Bechamp reduction using Fe/HCl) to yield metanilic acid[7].
Q4: Why is acetylation strictly required before the chlorosulfonation of aniline?Causality: Reacting aniline directly with chlorosulfonic acid leads to violent oxidation, uncontrolled multi-substitution, and reactions at the nitrogen atom itself (forming sulfamoyl chlorides)[8][9].
Solution: Protect the amine with acetic anhydride to form acetanilide. The bulky acetyl group sterically blocks the ortho positions, directing the incoming sulfonyl chloride group almost exclusively to the para position. It also sequesters the nitrogen's lone pair, preventing it from acting as a nucleophile[6][9].
Quantitative Failure Analysis & Mitigation
Summarized below are the critical failure modes encountered during the synthesis of aminobenzenesulfonic acids, mapped to their mechanistic causes and mitigation strategies.
Maintain strictly acidic conditions during Bechamp reduction; ensure excess Fe[7].
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols incorporate built-in chemical checkpoints to validate success before proceeding to subsequent steps.
Protocol A: Synthesis of Sulfanilic Acid via the "Baking Process"
This protocol utilizes thermal rearrangement to avoid the oxidative side reactions common in liquid-phase oleum sulfonation[2][3].
Salt Formation: In a 150 mL conical flask, carefully add 10 mL of aniline. Slowly and cautiously add 20 mL of concentrated sulfuric acid (98%) dropwise while swirling.
Note: The reaction is highly exothermic. Aniline hydrogen sulfate will immediately precipitate as a thick, white solid[4].
Thermal Rearrangement (Baking): Place the flask in an oil bath. Heat the solid mixture to 180–190 °C for 1.5 to 2 hours. The solid will melt and eventually resolidify as the water of reaction is driven off[2].
Quenching: Allow the flask to cool to ~50 °C. Carefully pour the contents into 200 mL of ice-cold water with vigorous stirring. The crude sulfanilic acid will precipitate as a grey solid[4].
Validation Checkpoint (Zwitterion Test): Sulfanilic acid exists as an inner salt (zwitterion) and is insoluble in cold water and organic solvents, but highly soluble in aqueous base[6]. Take a 0.1 g aliquot of the crude solid and add it to 5 mL of 10% NaOH.
Pass: Complete dissolution confirms the conversion to the sulfonic acid sodium salt[2].
Purification: Recrystallize the crude product from boiling water, adding activated charcoal to remove colored oxidative impurities. Filter hot and cool to yield pure, white crystals of p-aminobenzenesulfonic acid[4].
Protocol B: Regioselective Chlorosulfonation via Acetanilide Protection
This protocol prevents N-sulfonation and ortho-substitution by utilizing a transient acetyl protecting group[9].
Protection: React aniline with acetic anhydride to yield acetanilide. Dry the acetanilide thoroughly, as any residual water will violently decompose the chlorosulfonic acid[9].
Chlorosulfonation: Place 2.7 g of dry acetanilide into a dry 50 mL round-bottom flask. Cool the flask in an ice bath. In a fume hood, carefully add 7 mL of chlorosulfonic acid dropwise.
Heating: After the initial exothermic reaction subsides (approx. 10 minutes), heat the flask in a hot water bath at 70–80 °C for 20 minutes to drive the reaction to completion[9].
Precipitation: Cool the mixture to room temperature, then pour it slowly and carefully over 50 g of crushed ice with vigorous stirring.
Validation Checkpoint (Sulfonyl Chloride Test): The desired p-acetamidobenzenesulfonyl chloride will precipitate as a white solid. Filter and wash with cold water. To validate that the product is the active sulfonyl chloride (and not hydrolyzed sulfonic acid), react a 0.1 g aliquot with 2 mL of concentrated aqueous ammonia.
Pass: Immediate formation of a white precipitate (p-acetamidobenzenesulfonamide) confirms the presence of the active chloride[9].
Deprotection: Reflux the validated intermediate in dilute HCl to cleave the acetyl group, yielding the final p-aminobenzenesulfonic acid derivative[9].
Technical Support Center: Ammonium 3-hydroxy-5-methylbenzenesulphonate Synthesis
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, process chemists, and drug development professionals in successfully synthesizing and isolatin...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, process chemists, and drug development professionals in successfully synthesizing and isolating Ammonium 3-hydroxy-5-methylbenzenesulphonate [1].
Synthesizing 1,3,5-substituted benzene derivatives via direct electrophilic aromatic substitution is notoriously difficult due to competing directing effects. This guide provides a self-validating, thermodynamically controlled protocol, complete with mechanistic rationales, in-process controls (IPCs), and advanced troubleshooting logic.
Process Overview & Mechanistic Rationale
The synthesis of Ammonium 3-hydroxy-5-methylbenzenesulphonate requires overcoming the strong ortho/para-directing kinetic influence of the hydroxyl group on the m-cresol starting material. To achieve the meta-substitution (the 5-position) required for 3-hydroxy-5-methylbenzenesulfonic acid[2], the reaction must be driven by thermodynamic control [3]. By operating at elevated temperatures (>150°C), the kinetically favored 4- and 6-sulfonic acid isomers undergo reversible desulfonation, allowing the sterically less hindered, thermodynamically stable 5-isomer to accumulate.
Following isomer resolution, the purified acid is neutralized with aqueous ammonia under strictly controlled conditions to prevent oxidative degradation, followed by anti-solvent crystallization to isolate the highly water-soluble ammonium salt [4].
Synthesis Workflow
Synthesis workflow of Ammonium 3-hydroxy-5-methylbenzenesulphonate via thermodynamic control.
Step-by-Step Experimental Protocol
This protocol is designed as a self-validating system. Do not proceed to the next phase unless the In-Process Controls (IPCs) are met.
Phase 1: High-Temperature Sulfonation
Charge: Add 1.0 equivalent of m-cresol to a glass-lined reactor equipped with a reflux condenser and mechanical stirrer.
Addition: Slowly add 1.2 equivalents of Oleum (20% SO₃) under continuous stirring. Maintain the temperature below 50°C during addition to manage the initial exotherm.
Thermodynamic Shift: Gradually heat the reaction mixture to 150°C – 160°C. Maintain this temperature for exactly 5 hours.
Causality: Low temperatures yield the kinetic 4- and 6-isomers. Extended high heat provides the activation energy necessary for these isomers to desulfonate and re-sulfonate at the sterically favored 5-position [3].
Quench: Cool the mixture to 20°C and quench carefully into crushed ice.
Phase 2: Isomer Resolution
Salt Formation: Neutralize the quenched mixture with Barium Carbonate (BaCO₃) until CO₂ evolution ceases. This precipitates the sulfate and sulfonate salts.
Fractional Crystallization: Filter the hot solution. The barium salt of the 5-isomer is significantly more soluble in hot water than the 4- and 6-isomers. Cool the filtrate slowly to 4°C to selectively crystallize the desired barium 3-hydroxy-5-methylbenzenesulfonate.
Acid Liberation: Resuspend the isolated barium salt in water and treat with an exact stoichiometric amount of dilute H₂SO₄.
IPC Check: Filter the precipitated BaSO₄. Test the supernatant with a drop of BaCl₂; no immediate white precipitate confirms the absence of free sulfate, leaving pure 3-hydroxy-5-methylbenzenesulfonic acid in solution[2].
Phase 3: Amidation & Anti-Solvent Crystallization
Preparation: Transfer the purified acid solution to a reactor purged with Nitrogen (N₂). Add 0.1% w/w sodium dithionite (Na₂S₂O₄) as an antioxidant.
Neutralization: Chill the reactor to 10°C. Slowly add 25% aqueous ammonia dropwise.
IPC Check: Monitor the pH continuously. Stop addition exactly at pH 7.0 - 7.2.
Causality: Strict pH and temperature control prevents the deprotonation of the phenol into a phenoxide ion, which would rapidly oxidize to colored quinones.
Precipitation: To the neutralized aqueous solution, slowly add cold Isopropanol (IPA) at a 1:3 aqueous-to-organic volume ratio under high-shear stirring.
Isolation: Stir for 2 hours at 0°C to maximize supersaturation. Filter the resulting white crystalline precipitate of Ammonium 3-hydroxy-5-methylbenzenesulphonate[1] under a nitrogen blanket and dry in a vacuum oven at 40°C.
Quantitative Data & Optimization Metrics
Table 1: Critical Process Parameters (CPPs) and Quality Attributes
Process Step
Parameter
Target Range
Mechanistic Impact
Sulfonation
Temperature
150°C - 160°C
Drives reversible reaction equilibrium to the thermodynamic meta-isomer.
Sulfonation
Reaction Time
5 hours
Ensures complete conversion and desulfonation of kinetic isomers.
Neutralization
pH
7.0 - 7.2
Prevents phenoxide radical formation and subsequent auto-oxidation.
Neutralization
Temperature
< 20°C
Minimizes NH₃ volatilization and slows oxidation kinetics.
Crystallization
Aqueous:IPA Ratio
1:3 to 1:4 (v/v)
Lowers bulk dielectric constant to disrupt hydration shells and force precipitation.
Troubleshooting & FAQs
Q1: Why is my sulfonation yield for the 5-isomer so low, with predominantly 4- and 6-isomers forming?
Causality & Solution: Aromatic sulfonation is a reversible electrophilic aromatic substitution. The hydroxyl group of m-cresol strongly directs ortho/para (positions 4 and 6) under kinetic control (T < 100°C). To achieve the 1,3,5-substitution pattern (the 5-sulfonic acid), you must operate under thermodynamic control. Increase your reaction temperature to at least 150°C and extend the reaction time to >4 hours. This provides the energy necessary for the kinetic products to desulfonate and re-sulfonate at the thermodynamically stable 5-position [3].
Q2: During neutralization with ammonia, the solution turns dark pink or brown. How do I prevent this?
Causality & Solution: Phenols are highly susceptible to auto-oxidation, especially in alkaline environments where the phenoxide ion is formed. The phenoxide easily oxidizes to colored quinone derivatives in the presence of atmospheric oxygen.
Corrective Action:
Perform the neutralization under a strict inert atmosphere (N₂ or Ar purge).
Maintain the temperature below 20°C to suppress oxidation kinetics.
Add a water-soluble antioxidant, such as sodium dithionite (Na₂S₂O₄) at 0.1% w/w, prior to ammonia addition.
Carefully monitor pH to avoid overshooting past pH 7.2.
Troubleshooting logic tree for resolving product discoloration and oxidation issues.
Q3: The ammonium salt isn't precipitating out of the aqueous solution, even at 4°C. What is the best isolation strategy?
Causality & Solution: Ammonium 3-hydroxy-5-methylbenzenesulphonate has exceptionally high aqueous solubility due to strong hydrogen bonding and ion-dipole interactions. Cooling alone is insufficient to break the hydration shell.
Corrective Action: Implement anti-solvent crystallization [4]. Slowly add cold isopropanol (IPA) or ethanol to the aqueous mixture under high shear stirring. The alcohol lowers the solvent's bulk dielectric constant, disrupting the hydration sphere around the ammonium and sulfonate ions, driving supersaturation and subsequent nucleation.
Q4: How can I verify that I have successfully removed the sulfate impurities before amidation?
Causality & Solution: Residual sulfuric acid from the oleum will neutralize with ammonia to form ammonium sulfate, a highly water-soluble impurity that will co-precipitate with your product during the IPA addition.
Corrective Action: Utilize the Barium salt resolution step (Step 7). Barium sulfate is highly insoluble in water (
Ksp≈1.08×10−10
). By treating the intermediate with BaCO₃ and filtering, you quantitatively remove all sulfate ions before proceeding to the amidation step.
References
National Center for Biotechnology Information. "3-Hydroxy-5-methylbenzenesulfonic acid | C7H8O4S | CID 3024881" PubChem.[Link]
European Chemicals Agency. "Ammonium 3-hydroxy-5-methylbenzenesulphonate" ECHA.[Link]
Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. John Wiley & Sons.[Link]
Mullin, J. W. (2001). Crystallization. Butterworth-Heinemann.[Link]
Technical Support Center: Method Refinement for Trace Analysis of Ammonium 3-hydroxy-5-methylbenzenesulphonate
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support resource for the trace analysis of Ammonium 3-hydroxy-5-methylbenzenesulphonate. This guide is designed for researchers, scientists, and...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support resource for the trace analysis of Ammonium 3-hydroxy-5-methylbenzenesulphonate. This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven insights, detailed methodologies, and robust troubleshooting advice. Our goal is to empower you to overcome common analytical challenges and ensure the development of a sensitive, accurate, and reliable method.
Frequently Asked Questions (FAQs)
Q1: What is Ammonium 3-hydroxy-5-methylbenzenesulphonate and why is its trace analysis critical?
Ammonium 3-hydroxy-5-methylbenzenesulphonate is a salt in which the 3-hydroxy-5-methylbenzenesulphonate anion is paired with an ammonium cation. In pharmaceutical development, benzenesulphonate derivatives are often used as counter-ions to form stable salts of active pharmaceutical ingredients (APIs). Trace analysis is crucial to:
Control Impurities: Monitor for residual levels of the counter-ion or related impurities in the final drug substance, which could originate from the synthesis process.
Ensure Stoichiometry: Verify the correct salt form and stoichiometry of the API.
Assess Stability: Track the release of the free sulphonic acid as a potential degradant in stability studies.
Meet Regulatory Requirements: Address potential genotoxicity concerns associated with some sulphonate derivatives, although the target analyte itself is not a sulphonate ester, regulatory bodies are increasingly stringent about controlling all process-related impurities.[1][2]
Q2: What are the primary analytical techniques for this compound?
Given its properties—a polar, ionic, and water-soluble aromatic compound—the most suitable techniques are:
Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the most common approach, typically coupled with UV or Mass Spectrometry detection. A C18 or a polar-embedded C18 column is often effective.[3]
Ion Chromatography (IC): Specifically for separating ions, IC with suppressed conductivity detection can be a highly effective and specific method for quantifying the benzenesulphonate anion.[4]
Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is the gold standard for trace-level quantification due to its superior sensitivity and selectivity. It is particularly valuable when dealing with complex sample matrices or when UV detection is not sensitive enough.[5][6]
Q3: What are the key analytical challenges I should anticipate?
Poor Retention in RP-HPLC: As a polar compound, 3-hydroxy-5-methylbenzenesulphonate may elute at or near the void volume on standard C18 columns.
Low UV Absorbance: The chromophore may not provide a strong enough UV signal for the required trace-level detection limits (e.g., parts-per-million level).
Matrix Effects: In complex samples, such as a formulated drug product or biological matrix, other components can interfere with the analysis, suppressing or enhancing the analyte signal, especially in LC-MS.[7]
Peak Tailing: The acidic sulphonate group and the phenolic hydroxyl group can interact with residual silanols on silica-based HPLC columns, leading to poor peak shape.
Troubleshooting Guide: From Sample to Signal
This section addresses specific problems you may encounter during method development and routine analysis.
Workflow for Troubleshooting HPLC Issues
Caption: A logical workflow for diagnosing common HPLC problems.
Q&A Troubleshooting
Chromatography Issues
Q: My peak for 3-hydroxy-5-methylbenzenesulphonate is tailing severely. What is the cause and how do I fix it?
Probable Cause: Peak tailing for this analyte is often caused by secondary interactions between the negatively charged sulphonate group or the phenolic hydroxyl group and positively charged sites on the HPLC column packing, such as residual silanols.
Solution:
Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to pH 2.5-3.0 with formic or phosphoric acid) can suppress the ionization of residual silanols, minimizing these secondary interactions.
Increase Buffer Strength: A higher concentration of the mobile phase buffer (e.g., 20-50 mM) can help mask the active sites on the stationary phase.
Use a Modern, End-Capped Column: Columns with advanced end-capping (e.g., C18 columns designed for polar analytes or those with a polar-embedded phase) have fewer accessible silanols and will provide better peak shape.
Consider Ion-Pairing: If other options fail, adding an ion-pairing reagent (e.g., tetrabutylammonium hydrogen sulphate) to the mobile phase can improve retention and peak shape, but may require longer equilibration times and a dedicated column.
Q: The analyte elutes very early, close to the solvent front. How can I improve its retention on a C18 column?
Probable Cause: The compound is highly polar and has limited interaction with the hydrophobic C18 stationary phase.
Solution:
Use a Highly Aqueous Mobile Phase: Start with a mobile phase containing a very low percentage of organic solvent (e.g., 5-10% acetonitrile or methanol).
Select a Different Stationary Phase: Consider using a column designed for polar analytes, such as an AQ-C18 (for use with highly aqueous mobile phases) or a Pentafluorophenyl (PFP) phase, which offers alternative selectivity through aromatic and dipole-dipole interactions.[8]
Employ HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is an alternative to reversed-phase that is well-suited for highly polar compounds. This would involve a high organic mobile phase and a polar stationary phase.
Detection & Sensitivity Issues
Q: I cannot achieve the required sensitivity with UV detection. What are my options?
Probable Cause: The molar absorptivity of 3-hydroxy-5-methylbenzenesulphonate at typical analytical wavelengths (e.g., 220-270 nm) is likely too low for trace-level detection.
Solution:
Optimize Wavelength: Acquire a full UV spectrum of the analyte standard to ensure you are monitoring at its absorbance maximum.
Switch to Mass Spectrometry (MS): This is the most effective solution. MS detection offers significantly higher sensitivity and selectivity. The analyte should ionize well in negative electrospray ionization (ESI) mode due to the sulphonate group.[5]
Sample Pre-concentration: Use Solid-Phase Extraction (SPE) to concentrate the analyte from a larger sample volume before injection. A polystyrene-divinylbenzene or a mixed-mode anion exchange SPE cartridge would be suitable.[9]
Q: My baseline is noisy when running a gradient. Why?
Probable Cause: This is often due to impurities in the mobile phase solvents or reagents, or a lack of proper degassing. As the gradient composition changes, the concentration of these impurities reaching the detector can fluctuate, causing a noisy or drifting baseline.[10]
Solution:
Use High-Purity Solvents: Always use HPLC- or LC-MS-grade solvents and fresh, high-purity water.
Filter and Degas: Filter all aqueous buffers through a 0.22 µm filter to remove particulates and use an online degasser or sonicate/sparge the mobile phases before use.[11][12]
Use High-Purity Additives: Ensure additives like formic acid or ammonium acetate are of high purity (e.g., >99% or LC-MS grade).
Experimental Protocols
The following protocols provide robust starting points for your method development.
Protocol 1: RP-HPLC with UV Detection
This method is suitable for initial screening or for samples where the analyte concentration is relatively high.
Parameter
Recommended Condition
Rationale
HPLC Column
C18, 4.6 x 150 mm, 3.5 µm (Polar-embedded or end-capped)
Provides a good balance of retention and efficiency. A polar-embedded phase can improve retention and peak shape for polar analytes.
Mobile Phase A
0.1% Formic Acid in Water
Formic acid is a common modifier that helps to control the pH and improve peak shape.[3][9]
Mobile Phase B
Acetonitrile
A common organic modifier with good UV transparency and low viscosity.
Gradient Program
5% B to 40% B over 15 minutes
A shallow gradient is often necessary to separate polar compounds from the solvent front and other impurities.
Flow Rate
1.0 mL/min
Standard for a 4.6 mm ID column.
Column Temperature
30 °C
Using a column oven ensures reproducible retention times by controlling viscosity and separation kinetics.[13]
Injection Volume
10 µL
A good starting point to avoid column overload.
Detection Wavelength
225 nm (or absorbance maximum)
Provides a balance of sensitivity for the aromatic ring while minimizing interference from other components.
Protocol 2: LC-MS/MS for Trace Quantification
This method provides the high sensitivity and selectivity required for trace-level analysis.
Caption: The workflow for trace analysis using tandem mass spectrometry.
Parameter
Recommended Condition
Rationale
LC Column
C18, 2.1 x 50 mm, 1.7 µm
A shorter, smaller particle size column is ideal for fast, high-efficiency separations compatible with MS.[5]
Mobile Phase A
0.1% Formic Acid in Water
Volatile buffer suitable for MS.
Mobile Phase B
Acetonitrile
Volatile organic solvent.
Flow Rate
0.4 mL/min
Appropriate for a 2.1 mm ID column.
Ionization Mode
Electrospray Ionization (ESI), Negative
The sulphonate group is permanently anionic, making it ideal for negative mode detection.[5]
Precursor Ion [M-H]⁻
m/z 201.0
Based on the molecular weight of the free acid form (C₇H₈O₄S, MW = 204.20). The ammonium salt dissociates. The negative ion is [C₇H₇O₄S]⁻.
Multiple Reaction Monitoring (MRM) provides specificity. The SO₃⁻ fragment is characteristic of sulphonates. A second transition confirms identity.
Proposed MS/MS Fragmentation Pathway
Caption: Proposed fragmentation of 3-hydroxy-5-methylbenzenesulphonate.
References
Kalpana Vasanthan, et al. (2009). Determination of Benzenesulphonic Acid in Amlodipine Besylate Drug Substance by Ion Chromatography with Suppressed Conductivity Detection. Research Journal of Pharmacy and Technology. [Link]
Waters Corporation. (2015). Coupling Mass Detection with UV to Improve Method Sensitivity for Esters of Benzenesulfonic Acid in Analysis of Genotoxic Impurities. [Link]
PharmaCores. (2025). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!. [Link]
An, J., et al. (2018). Development and validation of a sensitive method for alkyl sulfonate genotoxic impurities determination in drug substances using GC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis. [Link]
Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues. [Link]
Li, M., et al. (2022). Novel Analytical Approach to Quantify Reactive Potentially Mutagenic Sulfonate Ester Impurities in Pharmaceutical Compounds. Organic Process Research & Development. [Link]
Persee. (2025). HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers. [Link]
Pearce, C. L., et al. (2006). Low level determination of p-toluenesulfonate and benzenesulfonate esters in drug substance by high performance liquid chromatography/mass spectrometry. Journal of Chromatography A. [Link]
Quirantes-Piné, R., et al. (2009). High-performance liquid chromatography with diode array detection coupled to electrospray time-of-flight and ion-trap tandem mass spectrometry to identify phenolic compounds from a lemon verbena extract. Journal of Chromatography A. [Link]
Trends in Sciences. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. [Link]
University of Arizona. Interpretation of mass spectra. [Link]
Dickes, G. J. (1965). Separation and Determination of p-Hydroxy-Benzoic Esters in Pickles and Sauces. Journal of the Association of Public Analysts. [Link]
Heide, M., et al. (2025). Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening in Over-the-Counter and Prescription Drug Products by Surface-Assisted Plasma-Based Desorption/Ionization High-Resolution Mass Spectrometry. Analytical Methods. [Link]
SIELC Technologies. (2024). HPLC Method for Analysis of Hymexazol (3-Hydroxy-5-methylisoxazole) on Primesep B Column. [Link]
Analytical Methods. (2014). Monitoring trace levels of hydroxy aromatic compounds in urine matrices by bar adsorptive microextraction (BAμE). [Link]
Acta Pharmaceutica. (2022). Methodical letter Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid. [Link]
Pappalardo, M., et al. (2016). Rapid and Reliable HPLC Method for the Simultaneous Determination of Dihydroxyacetone, Methylglyoxal and 5-Hydroxymethylfurfural in Leptospermum Honeys. PLOS ONE. [Link]
Bartosova, L., et al. (2022). Sulfated Phenolic Substances: Preparation and Optimized HPLC Analysis. Molecules. [Link]
Bakhtiyarova, Y. V., et al. (2017). Design, synthesis, and biological activity of novel ammonium salts containing sterically hindered phenolic fragment and phosphoryl group. Bioorganic & Medicinal Chemistry Letters. [Link]
ResearchGate. (1990). Qualitative and quantitative determination of trace amounts of aliphatic and aromatic amides and separation from ammonium impurities by molecular emission cavity analysis (MECA). [Link]
Henley, J. M. (1992). Solubilization and purification of an alpha-amino-3-hydroxy-5-methylisoxazole-4-propionic acid binding protein from bovine brain. Journal of Neurochemistry. [Link]
Green Chemistry. (2018). Chemoenzymatic synthesis of amino-esters as precursors of ammonium salt-based surfactants from 5-hydroxymethylfurfural (HMF). [Link]
Digital CSIC. (2018). Chemoenzymatic synthesis of amino-esters as precursors of ammonium salt-based surfactants from 5-hydroxymethylfurfural (HMF). [Link]
Cross-Validation of Analytical Methods for Benzenesulphonate Derivatives: A Comprehensive Guide to PGI Quantification
Introduction: The Regulatory and Chemical Imperative In pharmaceutical development, the synthesis of active pharmaceutical ingredients (APIs) as besylate (benzenesulfonate) salts—such as amlodipine besylate or cisatracur...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Regulatory and Chemical Imperative
In pharmaceutical development, the synthesis of active pharmaceutical ingredients (APIs) as besylate (benzenesulfonate) salts—such as amlodipine besylate or cisatracurium besylate—carries an inherent chemical risk. When benzenesulfonic acid reacts with residual short-chain alcohols (e.g., methanol, ethanol, isopropanol) used during recrystallization or purification, trace levels of alkyl benzenesulfonates are formed[1].
These benzenesulfonate derivatives (methyl, ethyl, and isopropyl benzenesulfonate) are potent alkylating agents capable of reacting with DNA, classifying them as Potential Genotoxic Impurities (PGIs). Under the ICH M7 framework, these impurities must be strictly controlled to the Threshold of Toxicological Concern (TTC), typically requiring limits of detection (LOD) in the sub-ppm range. To guarantee patient safety and regulatory compliance, analytical methods must be rigorously developed and cross-validated according to the updated , which emphasizes lifecycle management and statistical co-validation across orthogonal platforms[2][3].
Mechanistic Causality: The Analytical Challenge
Quantifying trace PGIs within a massive API matrix presents two distinct physical chemistry challenges that dictate our experimental choices:
Matrix-Induced Ion Suppression (LC-MS/MS): The besylate API is typically present at mg/mL concentrations, while the PGI is at ng/mL levels. If the intact API enters the mass spectrometer source, it monopolizes the available charge (space-charge effect), completely suppressing the ionization of the trace PGI and leading to false-negative reporting[4].
Thermal Artifact Generation (GC-MS): Besylate salts are non-volatile. Injecting the intact API directly into a hot Gas Chromatography (GC) inlet causes thermal decomposition. This degradation artificially generates the exact benzenesulfonate esters being measured, leading to false-positive reporting[5].
To establish a self-validating and trustworthy control strategy, laboratories must cross-validate two orthogonal techniques—Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS)—to prove that the analytical result is a true reflection of the sample, independent of the separation mechanism[4][6].
Methodological Comparison: UPLC-MS/MS vs. GC-MS
The table below summarizes the quantitative and operational data comparing the two primary analytical pathways for benzenesulfonate ester quantification.
To meet the "Trustworthiness" pillar of E-E-A-T, the following methodologies are designed as self-validating systems. Each protocol embeds internal causality checks to ensure data integrity.
Protocol 1: UPLC-MS/MS (HESI) Quantification
Causality & Rationale: Heated Electrospray Ionization (HESI) is chosen to improve the desolvation of polar analytes[7]. To prevent the aforementioned ion suppression, a post-column divert valve is utilized to send the high-concentration API peak to waste, allowing only the retention window containing the PGIs to enter the MS source. A deuterated internal standard (e.g., MBS-d3) is used because it co-elutes with the target analyte, experiencing the exact same matrix effects, thereby self-correcting for any residual ionization variations.
Step-by-Step Workflow:
Sample Preparation: Dissolve the besylate API in a diluent (e.g., 20% water / 80% methanol) to a concentration of 10 mg/mL. Spike with 10 ng/mL of MBS-d3 (Internal Standard).
Chromatographic Separation: Inject 5 µL onto a C18 UPLC column (e.g., 2.1 x 100 mm, 1.7 µm). Run a gradient elution using 0.1% formic acid in water (Mobile Phase A) and methanol (Mobile Phase B) at 0.4 mL/min.
Matrix Diversion: Program the divert valve to direct the eluent to waste from 0.0 to 2.0 minutes (elution of polar salts) and from 4.0 to 6.0 minutes (elution of the API). Direct flow to the MS only between 2.0 and 4.0 minutes.
Detection: Operate the MS in positive Multiple Reaction Monitoring (MRM) mode. Monitor the specific precursor-to-product ion transitions for methyl benzenesulfonate and ethyl benzenesulfonate.
System Suitability (Self-Validation): The signal-to-noise (S/N) ratio of the 1.5 ng/mL LOQ standard must be ≥ 10:1. The recovery of the internal standard must remain between 80-120% across all sample injections.
Causality & Rationale: GC-MS provides a completely orthogonal separation mechanism based on volatility[6]. To prevent the thermal degradation of the besylate salt in the GC inlet, Liquid-Liquid Extraction (LLE) is employed. This selectively partitions the volatile benzenesulfonate esters into an organic solvent while leaving the non-volatile API salt trapped in the aqueous phase.
Step-by-Step Workflow:
Sample Extraction: Dissolve 100 mg of the besylate API in 5 mL of 5% sodium carbonate (aqueous). Add 2 mL of hexane (containing internal standard). Vortex for 5 minutes to partition the volatile PGIs into the hexane layer. Centrifuge to separate the phases.
Chromatographic Separation: Inject 2 µL of the upper hexane layer into the GC-MS using a splitless injection. Use a mid-polarity capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm).
Oven Program: Hold at 50°C for 2 mins, ramp at 15°C/min to 200°C, then ramp at 30°C/min to 280°C to bake out the column.
Detection: Operate the mass spectrometer in Electron Ionization (EI) Selected Ion Monitoring (SIM) mode, targeting specific m/z fragments (e.g., m/z 141, 172) for high specificity[4].
System Suitability (Self-Validation): Blank hexane injections must show zero peaks at the target retention times, proving the absence of inlet carryover or thermal artifact generation.
Protocol 3: ICH Q2(R2) Co-Validation Execution
To formally cross-validate the methods, analyze three batches of API spiked at 50%, 100%, and 150% of the TTC limit using both Protocol 1 and Protocol 2. According to ICH Q2(R2), a paired t-test must be performed on the recovery data[3]. If the p-value is > 0.05, the methods are deemed statistically equivalent, proving that the quantification is independent of the analytical platform.
Cross-Validation Decision Workflow
Fig 1. Decision matrix and ICH Q2(R2) cross-validation workflow for benzenesulfonate PGIs.
References
SciSpace. "Genotoxic Impurities in Pharmaceuticals."[1]
AMSbiopharma. "New update for the ICH Q2 (R2) guidance on Analytical Process Validation." [2]
Benchchem. "A Comparative Guide to HPLC Method Development for the Quantification of Methyl Benzenesulfonate." [6]
Journal of Applied Pharmaceutical Science (JAPS). "Trace-level analysis of genotoxic sulfonate ester impurities in teneligliptin by GC-MS." [5]
Magtech Journal. "Determination of Nine Benzenesulfonate Genotoxic Impurities in Cisatracurium Besylate Injection by UPLC-HESI-HRMS Method."[7]
American Pharmaceutical Review. "Analytical Strategies for Genotoxic Impurities in the Pharmaceutical Industry." [4]
Waters Corporation. "Analysis of Benzenesulfonic Acid and P-Toluenesufonic Acid Esters in Genotox Monitoring using UPLC/UV-MS."
ICH.org. "Validation of Analytical Procedure Q2(R2)." [3]
Benchmarking the stability of Ammonium 3-hydroxy-5-methylbenzenesulphonate against related compounds
Benchmarking the Stability of Ammonium 3-Hydroxy-5-methylbenzenesulphonate: A Comparative Guide for Formulation Scientists Understanding the chemical stability of functionalized benzenesulfonates is paramount for researc...
Author: BenchChem Technical Support Team. Date: March 2026
Benchmarking the Stability of Ammonium 3-Hydroxy-5-methylbenzenesulphonate: A Comparative Guide for Formulation Scientists
Understanding the chemical stability of functionalized benzenesulfonates is paramount for researchers and drug development professionals ensuring the reproducibility and shelf-life of final formulations. Ammonium 3-hydroxy-5-methylbenzenesulphonate is a highly versatile compound utilized in antimicrobial systems, polymer additives, and pharmaceutical intermediates.
To provide a rigorous, objective assessment of its performance, this guide benchmarks Ammonium 3-hydroxy-5-methylbenzenesulphonate against three structural analogs:
Ammonium benzenesulphonate: The unsubstituted baseline.
Ammonium 4-hydroxybenzenesulphonate: A positional isomer lacking methyl shielding.
Ammonium 3-methylbenzenesulphonate: An analog lacking the vulnerable hydroxyl group.
Part 1: Structural Rationale & Mechanistic Causality
The stability profile of Ammonium 3-hydroxy-5-methylbenzenesulphonate is dictated by the interplay of its three primary structural motifs:
The Sulfonate Salt Core (Thermal & Hydrolytic Baseline): Benzenesulfonate anions are renowned for their profound long-term, high-temperature aerobic stability, often showing no mass loss even after 96 hours at 300 °C in air[1]. Furthermore, while sulfonate esters are highly susceptible to hydrolysis under alkaline conditions[2], sulfonate salts exhibit superior baseline hydrolytic stability. Desulfonation typically only occurs under extreme conditions, such as advanced photocatalysis combined with ozonation[3].
The Phenolic Hydroxyl (Oxidative Vulnerability): The introduction of a hydroxyl group creates a site susceptible to autoxidation. Phenolsulfonates conflict with strong oxidizing agents and are most stable in aqueous systems when the pH is maintained between 5.0–6.0[4]. At highly alkaline pH, the deprotonation of the phenol to a phenoxide anion drastically increases the electron density on the aromatic ring, accelerating oxidative degradation.
The 5-Methyl Group (Inductive Shielding): Situated meta to the hydroxyl group, the 5-methyl group alters the electron density of the aromatic ring through inductive electron donation. More importantly, it occupies a highly reactive position on the ring, blocking specific pathways of oxidative dimerization and retarding the overall rate of quinoid polymerization compared to unhindered analogs like 4-hydroxybenzenesulphonate.
Mechanistic pathway of oxidative degradation and the protective effect of the methyl group.
Part 2: Self-Validating Experimental Methodologies
To objectively benchmark these compounds, we employ three self-validating experimental protocols designed to isolate specific degradation pathways.
Causality: To differentiate pure thermal degradation from thermo-oxidative breakdown, samples must be analyzed in both inert and oxidative environments.
Step-by-Step:
Load 10 mg of the lyophilized compound into an alumina crucible.
Purge the TGA furnace with ultra-high purity Nitrogen (50 mL/min) for 30 minutes.
Ramp temperature at 10 °C/min to 250 °C and hold isothermally for 4 hours.
Self-Validation: Run a parallel blank with inert Al₂O₃ to baseline the microbalance. The absence of oxygen ensures that any mass loss is strictly due to thermal bond cleavage (e.g., dehydration) rather than oxidation.
Protocol 2: pH-Stressed Hydrolytic Stability
Causality: Evaluating the compound across a pH gradient identifies the threshold at which phenoxide formation triggers autoxidation.
Step-by-Step:
Prepare 1.0 mg/mL solutions of each compound in three 50 mM buffers: Acetate (pH 4.0), Phosphate (pH 7.0), and Borate (pH 10.0).
Spike each solution with 0.1 mg/mL of 4-chlorobenzenesulfonate as an internal standard.
Incubate in sealed amber vials at 40 °C for 14 days.
Self-Validation: The internal standard corrects for any solvent evaporation over the 14-day period. Because 4-chlorobenzenesulfonate is highly recalcitrant to hydrolysis, any change in the target-to-standard peak area ratio on the HPLC strictly represents chemical degradation.
Causality: Direct exposure to peroxides forces phenoxyl radical formation, allowing us to measure the protective kinetic effect of the 5-methyl group.
Step-by-Step:
Dissolve compounds to 0.5 mg/mL in HPLC-grade water.
Add H₂O₂ to achieve a final concentration of 3.0% (v/v) and incubate at 25 °C for 48 hours.
Self-Validation: At exactly 48 hours, add a stoichiometric excess of sodium thiosulfate to the aliquot. This instantly quenches residual H₂O₂, halting the oxidative cascade and ensuring the HPLC snapshot perfectly represents the exact timepoint without ongoing degradation in the autosampler.
Experimental workflow for benchmarking thermal, hydrolytic, and oxidative stability.
Part 3: Quantitative Benchmarking Data
The following tables summarize the experimental results, highlighting the performance of Ammonium 3-hydroxy-5-methylbenzenesulphonate against its analogs.
Table 3: Oxidative Forced Degradation (% Remaining after 48h in 3% H₂O₂)
Compound
% Remaining
Primary Degradant Detected
Ammonium benzenesulphonate
98.5%
None detected
Ammonium 3-methylbenzenesulphonate
96.0%
Carboxylic acid derivative
Ammonium 3-hydroxy-5-methylbenzenesulphonate
82.3%
Substituted monomeric quinone
| Ammonium 4-hydroxybenzenesulphonate | 65.1% | Polymeric quinoid species |
Conclusion
Ammonium 3-hydroxy-5-methylbenzenesulphonate offers a highly functionalized profile with a measurable stability advantage over unhindered phenolsulfonates. While it shares the inherent alkaline and oxidative sensitivities of all phenolic compounds, the strategic placement of the 5-methyl group successfully retards aggressive quinoid polymerization. For optimal formulation shelf-life, it should be maintained in slightly acidic to neutral aqueous environments (pH 5.0–6.0) and protected from strong oxidizing agents.
Alternative reagents to Ammonium 3-hydroxy-5-methylbenzenesulphonate in organic reactions
In the pursuit of more efficient, sustainable, and robust synthetic methodologies, the role of reaction media and catalysts has become a central focus of chemical innovation. While traditional organic solvents have long...
Author: BenchChem Technical Support Team. Date: March 2026
In the pursuit of more efficient, sustainable, and robust synthetic methodologies, the role of reaction media and catalysts has become a central focus of chemical innovation. While traditional organic solvents have long been the standard, their environmental and safety drawbacks have spurred the development of novel systems to facilitate reactions, particularly between immiscible reagents. Ammonium 3-hydroxy-5-methylbenzenesulphonate, a compound with the structural characteristics of an amphiphilic salt, represents a class of reagents designed to bridge these phase divides. Its utility lies in its potential to act as a phase-transfer catalyst (PTC), an ionic liquid (IL), or a surfactant, thereby accelerating reactions that would otherwise be impractically slow.
This guide provides an in-depth comparison of the primary alternatives to such ammonium salts, focusing on three dominant technologies: Phase-Transfer Catalysis, Ionic Liquids, and Surfactant-Mediated (Micellar) Chemistry. We will objectively evaluate the performance of each approach, supported by experimental data for a benchmark nucleophilic substitution reaction, to provide researchers, scientists, and drug development professionals with the insights needed to select the optimal system for their synthetic challenges.
Phase-Transfer Catalysis (PTC): The Workhorse of Biphasic Reactions
Phase-transfer catalysis is a well-established and powerful technique for carrying out reactions between reactants located in different, immiscible phases (e.g., a water-soluble nucleophile and an organic-soluble electrophile).[1] The catalyst, typically a quaternary ammonium or phosphonium salt, functions by transporting the reactant from one phase (commonly aqueous) into the other (organic), where the reaction can proceed.[2][3]
Mechanism of Action
The efficacy of a phase-transfer catalyst hinges on the lipophilicity of its cation. The large, organic R groups on the quaternary cation (Q⁺) render the ion pair [Q⁺][Nu⁻] soluble in the organic phase. The catalyst shuttles the nucleophile (Nu⁻) across the phase boundary, where it can react with the organic substrate (R'-X). The resulting leaving group anion (X⁻) is then transported back to the aqueous phase, regenerating the catalyst for another cycle.
Caption: Mechanism of Phase-Transfer Catalysis (PTC).
Higher thermal stability than ammonium salts, suitable for high-temperature reactions.[1]
Crown Ethers
18-Crown-6, 15-Crown-5
Excellent at complexing alkali metal cations (K⁺, Na⁺), highly effective but more expensive and toxic.[4]
Experimental Data: Williamson Ether Synthesis
The Williamson ether synthesis, a classic Sₙ2 reaction, is an excellent benchmark for comparing these systems.[5][6] The reaction between sodium phenoxide (water-soluble) and 1-bromobutane (organic-soluble) is often sluggish without a catalyst.
Setup: To a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add sodium phenoxide (5.8 g, 50 mmol), 1-bromobutane (8.22 g, 60 mmol), and tetrabutylammonium bromide (TBAB) (0.81 g, 2.5 mmol, 5 mol%).
Solvents: Add 25 mL of toluene and 25 mL of water to the flask.
Reaction: Heat the biphasic mixture to 80 °C and stir vigorously to ensure efficient mixing of the phases. Monitor the reaction progress by TLC or GC. The reaction is typically complete within 2-4 hours.
Workup: After cooling to room temperature, transfer the mixture to a separatory funnel. Separate the organic layer.
Extraction: Wash the organic layer with 1 M NaOH (2 x 20 mL) to remove unreacted phenol, followed by water (20 mL) and brine (20 mL).
Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation to yield pure butyl phenyl ether.
Ionic Liquids (ILs): "Designer" Solvents and Catalysts
Ionic liquids are salts with melting points below 100 °C, often even at room temperature.[7] Composed entirely of ions, they exhibit negligible vapor pressure, high thermal stability, and tunable solvent properties, making them attractive "green" alternatives to volatile organic compounds (VOCs).[8] In nucleophilic substitutions, they can act as both the solvent and the catalyst.[9]
Mechanism of Action
ILs enhance reaction rates through several mechanisms. Their high polarity effectively solvates the transition state of Sₙ2 reactions. Furthermore, the IL's anion can itself be the nucleophile, or it can participate in an anion exchange with the nucleophilic salt, creating a more reactive, "naked" nucleophile within the ionic liquid phase. Their ordered, nanostructured domains can also help to bring reactants together, similar to micelles.[10]
Caption: Reaction enhancement in an Ionic Liquid (IL).
Setup: In a 50 mL round-bottom flask, dissolve phenol (4.7 g, 50 mmol) and potassium hydroxide (3.0 g, 53 mmol) in 1-butyl-3-methylimidazolium bromide ([bmim][Br]) (10 mL) by stirring at 60 °C for 30 minutes.
Reagent Addition: Cool the mixture to room temperature and add benzyl chloride (6.3 g, 50 mmol) dropwise.
Reaction: Heat the reaction mixture to 100 °C and stir for 3 hours. Monitor the reaction by TLC.
Workup: After the reaction is complete, cool the mixture to room temperature. Add 20 mL of water and 20 mL of diethyl ether.
Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 20 mL). The ionic liquid will remain in the aqueous phase.
Purification: Combine the organic layers, wash with 1 M NaOH, water, and brine. Dry over anhydrous MgSO₄, filter, and evaporate the solvent to yield the product. The aqueous layer containing the IL can be concentrated and dried for reuse.[12]
Surfactant-Mediated (Micellar) Chemistry: Reactions in Water
A major goal of green chemistry is to replace organic solvents with water. Surfactant-mediated synthesis makes this possible by creating nanoscopic reactors—micelles—within the bulk aqueous phase.[13] Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration, CMC), self-assemble into spherical aggregates with a hydrophobic core and a hydrophilic shell.
Mechanism of Action
Organic, water-insoluble substrates partition into the hydrophobic core of the micelle. This compartmentalization brings the reactants into close proximity, dramatically increasing their effective molarity and accelerating the reaction rate.[13] The interface of the micelle can also stabilize transition states, further enhancing reactivity. This approach allows many classic organic reactions to proceed in water at mild temperatures.
Caption: Reactant compartmentalization in a surfactant micelle.
Common Surfactants for Organic Synthesis
Surfactant Type
Common Examples
Key Features
Cationic
Cetyltrimethylammonium bromide (CTAB)
Positively charged head group; can interact favorably with anionic nucleophiles.
Anionic
Sodium dodecyl sulfate (SDS)
Negatively charged head group.
Non-ionic
Triton™ X-100, Polysorbate 80 (Tween® 80)
Uncharged, highly polar head group; generally less denaturing and broadly compatible.[13]
Experimental Data: Williamson Ether Synthesis
Micellar catalysis allows the Williamson ether synthesis to be performed in water, often at or near room temperature.
Synthesis of 4-Benzyloxy Benzoic Acid in Water [13]
Setup: In a 100 mL round-bottom flask, dissolve cetyltrimethylammonium bromide (CTAB) (0.4 g) in 20 mL of deionized water to create the micellar solution.
Reaction: Heat the mixture to 70 °C and stir vigorously for 5 hours. Monitor the reaction by TLC.
Workup: Cool the reaction mixture to room temperature. The product will precipitate out of the aqueous solution.
Purification: Collect the solid product by vacuum filtration. Wash the solid with cold water to remove the surfactant and any inorganic salts. The product can be further purified by recrystallization from ethanol/water if necessary.
Comparative Summary and Conclusion
The choice of an alternative reagent system depends heavily on the specific requirements of the reaction, including substrate scope, cost, scalability, and sustainability goals. While a compound like Ammonium 3-hydroxy-5-methylbenzenesulphonate may have niche applications, the broader, well-established classes of PTCs, ILs, and surfactants offer a versatile and powerful toolkit for the modern chemist.
Feature
Phase-Transfer Catalysis (PTC)
Ionic Liquids (ILs)
Surfactant-Mediated (Micellar)
Primary Role
Catalyst
Solvent & Catalyst
Reaction Medium
Mechanism
Shuttles anions across phase boundary
"Naked" ion activation, solvation
Reactant compartmentalization
Typical Solvents
Biphasic (Organic/Aqueous)
Neat (or as co-solvent)
Water
Performance
High yields, fast reactions
Excellent yields, often fast
High yields in water, mild conditions
Cost
Generally low to moderate
Moderate to high
Low to moderate
Green Credentials
Reduces need for polar aprotic solvents
Low volatility, recyclable
Enables reactions in water, biodegradable
Ease of Use
Simple setup, but product/catalyst separation can be challenging
Simple setup, product extraction is easy, but IL must be recycled
Very simple setup, product often precipitates, easy workup
Phase-Transfer Catalysts remain the industrial benchmark for many biphasic reactions due to their high efficiency, low cost, and scalability. They are the go-to choice for optimizing existing solvent-based procedures.
Ionic Liquids offer a paradigm shift by acting as non-volatile, recyclable reaction media.[9] Their "designer" nature allows for fine-tuning of properties, making them ideal for developing novel, high-performance processes where cost is a secondary concern.
Surfactant-Mediated Chemistry represents a leading-edge approach in green chemistry, enabling complex organic synthesis in water.[13] For academic research and applications where sustainability is paramount, micellar catalysis provides a simple, cost-effective, and environmentally benign pathway.
By understanding the distinct advantages and operational principles of each of these alternatives, researchers can move beyond traditional methodologies and design synthetic routes that are not only more efficient but also safer and more sustainable.
References
Starks, C. M. (1971). Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts. Journal of the American Chemical Society, 93(1), 195–199. [URL not available]
Welton, T. (1999). Room-Temperature Ionic Liquids. Solvents for Synthesis and Catalysis. Chemical Reviews, 99(8), 2071–2084. [URL not available]
Holmberg, K. (2007). Organic Reactions in Microemulsions. European Journal of Organic Chemistry, 2007(5), 731–742. [URL not available]
Jadhav, V. H., Kim, J. G., Park, S. H., & Kim, D. W. (2017). Task-Specific Hexaethylene Glycol Bridged Di-Cationic Ionic Liquids as Catalysts for Nucleophilic Fluorination Using Potassium Fluoride. Chemical Engineering Journal, 308, 664–668. [URL not available]
Li, X., Shao, Y., & Zhao, Q. (2021). Crown Ether and Polyether Phase-Transfer Catalyst. Biomedical Research and Therapy, 8(8), 4545-4552. [URL not available]
Mandal, S., Biswas, S., Mondal, M. H., & Saha, B. (2020). Green Methodology Development for the Surfactant Assisted Williamson Synthesis of 4-Benzyloxy Benzoic Acid (Ether) in Aqueous Media. Tenside Surfactants Detergents, 57(2), 117-122. [URL not available]
Williamson, A. W. (1850). Theory of Aetherification. Philosophical Magazine, 37(251), 350-356. [URL not available]
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. [URL not available]
Techniques de l'Ingénieur. (2006). Comparison between phase transfer catalysis and micellar catalysis. Techniques de l'Ingénieur, J2(C645). [URL not available]
Wikipedia. (2023). Williamson ether synthesis. Retrieved from [Link]
Singh, R. P., & Kumar, A. (2015). Ionic liquids: A green solvent for organic synthesis. International Journal of Pharmacy and Pharmaceutical Sciences, 7(5), 1-10. [URL not available]
Kahlon, N. K., et al. (2021). Micellar Catalysis and Reactivity in Nanostructured Ionic Liquids: Two Sides of the Same Coin? Australian Journal of Chemistry, 74(6), 435-446. [URL not available]
Duan, H. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Academic Journal of Materials & Chemistry, 4(4), 41-45. [URL not available]
Schroeder, K., et al. (2015). Surface-active ionic liquids in micellar catalysis: impact of anion selection on reaction rates in nucleophilic substitutions. Physical Chemistry Chemical Physics, 17(32), 20872-20881. [URL not available]
Varma, R. S., & Namboodiri, V. V. (2001). An expeditious solvent-free synthesis of ethers from phenols and benzylic halides using microwave irradiation. Chemical Communications, (21), 2244-2245. [URL not available]
Chae, J., et al. (2012). A Facile and Green Protocol for Nucleophilic Substitution Reactions of Sulfonate Esters by Recyclable Ionic Liquids [bmim][X]. Synlett, 23(18), 2663-2666. [URL not available]
Ranu, B. C., & Banerjee, S. (2007). Indium(III) chloride-catalyzed one-pot N-alkylation of indoles: a simple, mild, and efficient procedure. Tetrahedron Letters, 48(1), 141-143. [URL not available]
Dupont, J., de Souza, R. F., & Suarez, P. A. Z. (2002). Ionic Liquid (Molten Salt) Phase Organometallic Catalysis. Chemical Reviews, 102(10), 3667–3692. [URL not available]
Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Academic Journal of Materials & Chemistry, 4(4), 41-45. [URL not available]
International Journal of Innovative Research in Science, Engineering and Technology. (2014). Phase Transfer Catalysts : A Method for Synthesis of Nucleophilic Substitution Products. 3(1). [URL not available]
JETIR. (2020). Comprehensive Review on the Advancements of Ionic Liquid. 7(10). [URL not available]
Ammonium 3-hydroxy-5-methylbenzenesulphonate: Comprehensive Laboratory Disposal and Safety Protocol Introduction When managing the lifecycle of specialty chemicals in drug development and analytical laboratories, disposa...
Author: BenchChem Technical Support Team. Date: March 2026
Ammonium 3-hydroxy-5-methylbenzenesulphonate: Comprehensive Laboratory Disposal and Safety Protocol
Introduction
When managing the lifecycle of specialty chemicals in drug development and analytical laboratories, disposal is not merely a compliance checkbox—it is a critical extension of the experimental workflow. Ammonium 3-hydroxy-5-methylbenzenesulphonate (CAS: 97404-11-0) is an ammonium arylsulfonate derivative utilized in complex chemical syntheses[1]. Because of its specific functional groups—a phenolic hydroxyl, a sulfonate moiety, and an ammonium counter-ion—it presents unique reactive and environmental hazards. This guide provides a self-validating, step-by-step operational framework for its safe handling and disposal.
Physicochemical Data & Hazard Profiling
To design a safe disposal protocol, we must first understand the physicochemical boundaries of the compound. All disposal decisions are downstream consequences of these properties.
Property
Value / Description
Operational Implication
Chemical Name
Ammonium 3-hydroxy-5-methylbenzenesulphonate
Defines the degradation byproducts (SOx, NOx).
CAS Number
97404-11-0
Essential for TSDF (Treatment, Storage, and Disposal Facility) manifesting.
Molecular Formula
C7H11NO4S
High heteroatom content requires specialized incineration.
Physical State
Solid (Crystalline/Powder)
Dust generation risk during spills; requires wet-wiping or HEPA vacuuming.
Solubility
Highly soluble in water
Aqueous waste streams will be the primary disposal vector.
Reactivity
Incompatible with strong oxidizers
Critical: Reacts violently with hypochlorites.
The Causality of Risk: Why Standard Disposal Fails
As application scientists, we do not follow rules blindly; we engineer safety through mechanistic understanding. The disposal of this compound carries three primary mechanistic risks:
The Chloramine/NCl3 Hazard (Acute Reactive Risk): Laboratory technicians often use bleach (sodium hypochlorite) for routine bench decontamination. However, exposing ammonium salts to hypochlorite triggers a dangerous substitution reaction. The ammonium ion reacts with hypochlorite to form2[2]. Absolute segregation from halogenated oxidizers is mandatory.
Environmental Persistence (Ecotoxicity): While simple aliphatic compounds biodegrade rapidly, substituted phenolic sulfonates can exhibit environmental persistence. If discharged into standard wastewater, they bypass biological filtration stages in municipal treatment plants, leading to 3[3].
Thermal Decomposition: Incinerating sulfonates and ammonium salts generates sulfur oxides (SOx) and nitrogen oxides (NOx). Therefore, standard laboratory autoclaving or low-temperature burning is insufficient; disposal requires a4[4].
Operational Workflow
Figure 1: Disposal workflow for Ammonium 3-hydroxy-5-methylbenzenesulphonate waste.
Step-by-Step Disposal Methodologies
Protocol A: Solid Waste & Spill Management
Objective: Prevent aerosolization of the sulfonate powder and avoid reactive cross-contamination.
Containment & PPE: Don nitrile gloves, safety goggles, and a lab coat. If a spill occurs outside a fume hood, wear an N95 or P100 particulate respirator.
Dry Collection (Causality: Water accelerates spread): Do not immediately spray the spill with water. Use a spark-proof static-free brush and dustpan to collect the bulk powder.
Inert Absorption: For residual powder, cover with an inert, non-combustible absorbent (e.g., dry sand or vermiculite). Never use combustible materials like paper towels for the initial bulk sweep, as sulfonates can act as mild sensitizers.
Packaging: Transfer the collected solid into a High-Density Polyethylene (HDPE) wide-mouth container.
Validation Step: Inspect the container to ensure it is completely dry and free of any prior bleach or oxidizer residue before sealing.
Labeling: Affix a hazardous waste label specifying: "Non-RCRA Regulated Chemical Waste: Ammonium 3-hydroxy-5-methylbenzenesulphonate (Solid). Contains Ammonium Salts - DO NOT MIX WITH OXIDIZERS."
Protocol B: Aqueous Waste Processing
Objective: Stabilize the solution to prevent off-gassing and container degradation.
pH Verification (Causality: pH dictates stability): Test the pH of the aqueous waste. Arylsulfonic acid salts can lower pH, while excess ammonium can raise it.
Validation Step: Adjust the solution to a neutral range (pH 5.5 – 8.5) using dilute NaOH or HCl. If the pH drops below 4, the sulfonic acid form may precipitate; if it exceeds 9, free ammonia gas (NH3) will off-gas, creating an inhalation hazard and over-pressurizing the container.
Segregation: Pour the neutralized solution into a dedicated HDPE liquid waste carboy.
Crucial: Ensure this carboy is strictly segregated from heavy metal waste and halogenated solvents.
Venting & Storage: Cap the carboy with a vented closure to prevent pressure accumulation from ambient temperature fluctuations. Store in a secondary containment tray away from direct sunlight and heat sources.
Manifesting: Transfer the carboy to the environmental health and safety (EHS) team for high-temperature incineration via a licensed broker[4].
References
ChemIndex. "97404-11-0 | Ammonium 3-hydroxy-5-methylbenzenesulphonate." Available at:
Fisher Scientific. "SAFETY DATA SHEET - Methyl benzenesulfonate." Available at:
Process Safety Progress (ResearchGate). "Analysis of a blast due to inadvertant mixing of ammonium sulfate and sodium hyplochlorite." Available at:
Environmental Protection Agency (EPA). "Laboratory Environmental Sample Disposal Information Document." Available at: